7-Oxo Staurosporin

Core Science & Biosynthesis

7-Oxo Staurosporin origin and discovery

Executive Summary

7-Hydroxystaurosporine (UCN-01) represents a pivotal case study in natural product drug discovery, transitioning from a non-selective protein kinase C (PKC) inhibitor to a highly specific modulator of the G2 DNA damage checkpoint.[1] Originally isolated from Streptomyces sp. by Kyowa Hakko Kogyo Co., Ltd., UCN-01 differs from its parent compound, Staurosporine, by a single hydroxyl group at the C-7 position.[1] This structural modification dramatically alters its kinase selectivity profile and pharmacokinetic behavior.[1] This guide details the technical genesis, isolation methodologies, and the critical pharmacokinetic challenges (specifically

-acid glycoprotein binding) that defined its clinical trajectory.[1]

Chemical Genesis & Discovery Origin

The Staurosporine Scaffold: Staurosporine (AM-2282), isolated in 1977, is the archetypal ATP-competitive kinase inhibitor.[1] However, its promiscuity across the kinome rendered it toxic and unsuitable for clinical use.

The UCN-01 Discovery: In the late 1980s, researchers at Kyowa Hakko Kogyo (Tokyo) screened fermentation broths for PKC inhibitors with improved selectivity profiles.[2] They identified strain N-126 , a Streptomyces species capable of producing a derivative with a hydroxyl group at the C-7 position of the lactam ring.

• Compound Code: UCN-01 (7-hydroxystaurosporine)[1][3][4][5][6][7]

• Source Organism: Streptomyces sp.[1][8][9][10] strain N-126[1][2]

• Key Structural Feature: The C-7 hydroxyl group acts as a "selectivity filter," reducing affinity for non-target kinases while retaining potency against PKC and, crucially, Checkpoint Kinase 1 (Chk1).[1]

Biosynthetic Origin & Isolation Protocol

The production of UCN-01 is primarily achieved through controlled fermentation. The following protocol reconstructs the isolation methodology established by Takahashi et al. (1987/1989), optimized for high yield.

Technical Workflow: Isolation from Streptomyces sp.[1][9][10][11] N-126

Reagents Required:

• Streptomyces sp.[1][8][9][10] N-126 culture

• Production Medium: Soluble starch, soybean meal, KH₂PO₄, MgSO₄[1]

• Extraction Solvents: Acetone, Ethyl Acetate (EtOAc), Chloroform, Methanol[1]

• Chromatography: Silica gel (60 mesh), Sephadex LH-20[1]

Step-by-Step Protocol:

• Seed Culture: Inoculate Streptomyces sp. N-126 into 300 mL Erlenmeyer flasks containing seed medium. Incubate at 30°C for 48 hours on a rotary shaker (200 rpm).

• Fermentation (Production Phase): Transfer seed culture (5% v/v) into 30L jar fermenters containing production medium.

  • Critical Parameter: Maintain pH at 6.8–7.0 using automated NaOH/H₂SO₄ addition.[1] Uncontrolled pH drops significantly reduce hydroxylation efficiency.[1]

  • Duration: Cultivate for 90–120 hours at 28°C with aeration (1 vvm) and agitation (300 rpm).

• Filtration & Extraction:

  • Add acetone (equal volume) to the fermentation broth to lyse mycelia and solubilize the alkaloid.

  • Filter the mixture to remove biomass.

  • Concentrate the filtrate in vacuo to remove acetone.

  • Adjust aqueous residue to pH 9.0 and extract 3x with Ethyl Acetate.[1]

• Purification (Chromatography):

  • Step A (Silica Gel): Load the EtOAc extract onto a Silica Gel 60 column. Elute with a gradient of Chloroform:Methanol (95:5 to 90:10).[1] Collect fractions containing the characteristic UV absorption of indolocarbazoles.

  • Step B (Sephadex LH-20): Dissolve active fractions in Methanol and load onto a Sephadex LH-20 column for size-exclusion/adsorption chromatography.[1] Elute with Methanol.

• Crystallization: Concentrate active fractions and crystallize from EtOAc/Methanol to yield pure UCN-01 as pale yellow prisms.

Visualization: Isolation Workflow

Figure 1: Industrial isolation workflow for UCN-01 from Streptomyces fermentation broth.

Mechanistic Differentiation: The Checkpoint Abrogation

While originally developed as a PKC inhibitor, UCN-01's clinical value lies in its potent inhibition of Chk1 (Checkpoint Kinase 1) .

The "Why" - Structural Basis: The 7-hydroxyl group of UCN-01 forms specific water-mediated hydrogen bonds within the ATP-binding pocket of Chk1.[1] This interaction is tighter and more specific than that of Staurosporine.

Mechanism of Action (G2 Checkpoint Abrogation): Cancer cells with p53 mutations rely heavily on the G2/M checkpoint to repair DNA damage before mitosis.

• DNA Damage: Chemotherapy (e.g., Cisplatin, Ara-C) causes DNA damage.[1]

• Checkpoint Activation: ATR phosphorylates Chk1.

• Arrest: Activated Chk1 phosphorylates Cdc25C (on Ser216), promoting its binding to 14-3-3 proteins and sequestration in the cytoplasm.[1] This prevents Cdc25C from activating CDK1/Cyclin B, holding the cell in G2.

• UCN-01 Effect: UCN-01 inhibits Chk1.[1][4][6][11][12] Cdc25C remains unphosphorylated and enters the nucleus.[1]

• Result: Cdc25C activates CDK1. The cell is forced into mitosis with damaged DNA ("Mitotic Catastrophe") and undergoes apoptosis.

Visualization: Signaling Pathway

Figure 2: Mechanism of G2 Checkpoint Abrogation by UCN-01.[1]

The Pharmacokinetic Trap: AAG Binding

A critical lesson for drug developers is the species-specific pharmacokinetics of UCN-01. Preclinical models (mouse/dog) failed to predict the human PK profile.[13]

The Phenomenon: In humans, UCN-01 binds with extremely high affinity (

) to -Acid Glycoprotein (AAG) , an acute-phase plasma protein.[1][13]

Quantitative Impact:

Parameter	Mouse/Dog Model	Human Clinical Data	Impact
Plasma Binding	Moderate	>99.9% (to AAG)	Free drug fraction is negligible.[1]

| Half-Life (

) | Hours | ~600 - 1200 Hours | Drug persists for months.[1] | | Volume of Distribution ( ) | High (Tissue distribution) | Low (~0.1 L/kg) | Drug is trapped in plasma.[1] | | Clearance ( ) | Rapid | Extremely Slow | Dosing intervals must be weeks, not days.[1] |

Clinical Implication: The high affinity for AAG acts as a "sink," reducing the concentration of free, biologically active drug available to enter tumor tissue. This required a complete redesign of dosing schedules in Phase I trials to avoid accumulation toxicity.

References

• Takahashi, I. et al. (1987).[1][8][14] UCN-01, a selective inhibitor of protein kinase C from Streptomyces.[1][2] The Journal of Antibiotics.

• Takahashi, I. et al. (1989).[1] UCN-01 and UCN-02, new selective inhibitors of protein kinase C. I.[1][2] Screening, producing organism and fermentation.[1][2] The Journal of Antibiotics.

• Fuse, E. et al. (1998).[1] Altered pharmacokinetics of a novel anticancer drug, UCN-01, caused by specific high affinity binding to alpha1-acid glycoprotein in humans.[1][15] Cancer Research.[1][12]

• Busby, E.C. et al. (2000).[1][14] The Chk1 protein kinase and the Cdc25C regulatory pathways are targets of the anticancer agent UCN-01.[11] Cancer Research.[1][12]

• Sausville, E.A. et al. (2001).[1] Clinical pharmacology of UCN-01: initial observations and implications for development. Journal of Clinical Oncology.[1]

Sources

• 1. 7-Hydroxystaurosporine | C28H26N4O4 | CID 72271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. UCN-01 and UCN-02, new selective inhibitors of protein kinase C. I. Screening, producing organism and fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bioaustralis.com [bioaustralis.com]
• 4. Effects of alpha1-acid glycoprotein on the clinical pharmacokinetics of 7-hydroxystaurosporine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Altered pharmacokinetics of a novel anticancer drug, UCN-01, caused by specific high affinity binding to alpha1-acid glycoprotein in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structural basis for UCN-01 (7-hydroxystaurosporine) specificity and PDK1 (3-phosphoinositide-dependent protein kinase-1) inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phase I and pharmacokinetic study of UCN-01 in combination with irinotecan in patients with solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. UCN-01, a selective inhibitor of protein kinase C from Streptomyces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. caymanchem.com [caymanchem.com]
• 13. Review of UCN-01 development: a lesson in the importance of clinical pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. merckmillipore.com [merckmillipore.com]
• 15. researchgate.net [researchgate.net]

Physicochemical Properties of 7-Oxo Staurosporine (RK-1409): A Technical Guide

Executive Summary

7-Oxostaurosporine (also known as RK-1409 ) is a potent, ATP-competitive kinase inhibitor derived from the indolocarbazole alkaloid staurosporine.[1] Distinct from its clinically investigated analog 7-hydroxystaurosporine (UCN-01), 7-oxostaurosporine features a ketone functionality at the C-7 position of the lactam ring. This structural modification alters its electronic properties, metabolic stability, and kinase selectivity profile.

This guide details the physicochemical architecture of 7-oxostaurosporine, providing researchers with the critical data required for assay development, formulation, and mechanistic studies. It focuses on the causality between its structural oxidation state and its biological behavior, specifically its potency against Protein Kinase C (PKC) and its role in G2/M cell cycle arrest.

Part 1: Molecular Identity & Structural Analysis[2]

Chemical Definition

7-Oxostaurosporine is the oxidized derivative of staurosporine.[2] While staurosporine contains a methylene (-CH₂-) group at the C-7 position and UCN-01 contains a hydroxyl (-OH) group, 7-oxostaurosporine possesses a carbonyl (C=O) group. This oxidation state is critical; it is often observed as a metabolic product of UCN-01 or generated via synthetic oxidation of the parent staurosporine.

Table 1: Molecular Identity

Parameter	Data
Common Name	7-Oxostaurosporine
Synonyms	RK-1409; 7-Oxo-Staurosporine
CAS Number	125035-83-8
Molecular Formula	C₂₈H₂₄N₄O₄
Molecular Weight	480.52 g/mol
Core Scaffold	Indolo[2,3-a]pyrrolo[3,4-c]carbazole
Chirality	Retains the stereochemistry of the staurosporine sugar moiety

Structural Impact on Reactivity

The introduction of the ketone at C-7 creates a conjugated system extending from the indole core.

• Electronic Effect: The electron-withdrawing nature of the carbonyl group at C-7 reduces the electron density of the adjacent lactam ring compared to staurosporine.

• Binding Implications: This modification preserves the planar structure required for intercalation into the ATP-binding pocket of kinases but slightly alters the hydrogen-bonding potential, leading to a distinct selectivity profile (e.g., high potency for PKC, IC50 ≈ 9 nM).

Part 2: Physicochemical Parameters[4][5]

Solubility and Lipophilicity

Like its parent molecule, 7-oxostaurosporine is highly lipophilic and practically insoluble in water. Proper solubilization is the single most critical step in ensuring experimental reproducibility.

Table 2: Solubility Profile

Solvent	Solubility Limit	Usage Notes
DMSO	~5 - 10 mg/mL	Recommended. Use anhydrous DMSO (Grade ≥99.9%) to prevent hydrolysis or precipitation.
Ethanol	~1 mg/mL	Lower solubility than DMSO; requires sonication.
Water	< 0.1 µg/mL	Insoluble. Do not attempt to dissolve directly in aqueous buffers.
PBS/Media	< 1 µM	Precipitation occurs immediately upon dilution if the DMSO concentration is too low (<0.1%).

Fluorescence Properties

7-Oxostaurosporine is a highly fluorescent molecule.[2] The extended conjugation provided by the C-7 ketone results in strong fluorescence, which can be utilized for cellular localization studies but may also interfere with fluorescence-based kinase assays (e.g., FRET or FP assays) if emission channels overlap.

• Observation: Strong emission typically in the blue-green region (solvent dependent).

• Interference Warning: When using fluorescently labeled substrates in kinase assays, background correction for 7-oxostaurosporine autofluorescence is mandatory.

Stability[4]

• Thermal Stability: Solid powder is stable at -20°C for >2 years.

• Solution Stability: DMSO stocks (1 mM) are stable for 3-6 months at -20°C. Avoid repeated freeze-thaw cycles (max 3 cycles recommended).

• Photostability: Indolocarbazoles are light-sensitive. The conjugated ketone may increase susceptibility to photodegradation. Store protected from light.

Part 3: Biological Implications of Physicochemical State

The physicochemical nature of 7-oxostaurosporine dictates its biological utility. Its high lipophilicity allows rapid membrane permeabilization, making it effective in whole-cell assays for inducing G2/M arrest.

Metabolic Relationship (The "UCN-01 Connection")

7-Oxostaurosporine is not just a synthetic inhibitor; it is biologically linked to UCN-01.[2] In human plasma, UCN-01 binds avidly to

-acid glycoprotein (AAG), limiting its free fraction. However, 7-oxostaurosporine does not exhibit this same degree of sequestration, potentially offering a different pharmacokinetic profile.

Mechanism of Action Visualization

The following diagram illustrates the structural and metabolic relationship between Staurosporine, UCN-01, and 7-Oxostaurosporine.

Figure 1: Structural evolution from Staurosporine to 7-Oxostaurosporine.[3] The oxidation at C-7 alters solubility and kinase selectivity.

Part 4: Experimental Protocols

Preparation of Stock Solutions (Self-Validating Protocol)

Objective: Create a stable 1 mM stock solution of 7-oxostaurosporine.

Materials:

• 7-Oxostaurosporine (Solid, >98% purity).

• DMSO (Anhydrous, Cell Culture Grade).

• Vortex mixer.

• Amber microcentrifuge tubes (Light protection).

Protocol:

• Calculate: For 1 mg of 7-oxostaurosporine (MW 480.52), add 2.08 mL of DMSO to achieve exactly 1 mM.

  • Validation Check: If the powder does not dissolve instantly, sonicate for 30 seconds. The solution must be crystal clear yellow/orange.

• Aliquot: Dispense into 50 µL aliquots in amber tubes.

• Storage: Store at -20°C.

• Usage: On the day of the experiment, thaw one aliquot. Dilute 1:1000 into the assay buffer to yield 1 µM.

  • Critical Step: Do not dilute directly into 100% water. Perform an intermediate dilution in PBS/Media to keep DMSO < 0.5% while preventing shock precipitation.

Cell Cycle Arrest Assay Workflow

7-Oxostaurosporine is a potent inducer of G2/M arrest. The following workflow ensures optimal cellular uptake.

Figure 2: Step-by-step workflow for administering 7-oxostaurosporine in cellular assays to prevent precipitation and ensure accurate dosing.

Part 5: References

• Osada, H., et al. (1992).[1][4] "A new inhibitor of protein kinase C, RK-1409 (7-oxostaurosporine).[1][4][5] I. Taxonomy and biological activity."[1][2][4] The Journal of Antibiotics.

• Caravatti, G., et al. (1994).[1][4] "Inhibitory activity and selectivity of staurosporine derivatives towards protein kinase C." Bioorganic & Medicinal Chemistry Letters.[1][4]

• Hwang, E.I., et al. (2006). "7-Oxostaurosporine selectively inhibits the mycelial form of Candida albicans." Journal of Microbiology and Biotechnology.

• Costa-Lotufo, L.V., et al. (2012). "Structure Elucidation and Anticancer Activity of 7-Oxostaurosporine Derivatives from the Brazilian Endemic Tunicate Eudistoma vannamei." Marine Drugs.

• Cayman Chemical. "7-oxo Staurosporine Product Information & Physicochemical Data."

Sources

• 1. A NEW INHIBITOR OF PROTEIN KINASE C, RK-1409 (7-OXOSTAUROSPORINE) [jstage.jst.go.jp]
• 2. bioaustralis.com [bioaustralis.com]
• 3. Structure Elucidation and Anticancer Activity of 7-Oxostaurosporine Derivatives from the Brazilian Endemic Tunicate Eudistoma vannamei - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. A new inhibitor of protein kinase C, RK-1409 (7-oxostaurosporine). I. Taxonomy and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Biosynthesis Pathway of Staurosporine Analogs: A Technical Guide

This technical guide details the biosynthesis of staurosporine and its structural analogs, focusing on the enzymatic machinery of the sta gene cluster, combinatorial engineering strategies, and experimental protocols for heterologous expression and isolation.

Executive Summary

Staurosporine is the archetypal indolocarbazole alkaloid, renowned for its potent, albeit non-selective, inhibition of protein kinases (PKC, PKA, CDK). Its "privileged scaffold"—an indolo[2,3-a]pyrrolo[3,4-c]carbazole core fused to a deoxysugar—serves as the structural foundation for clinically relevant analogs like Midostaurin (AML treatment) and Rebeccamycin (topoisomerase I inhibitor).

For drug developers, understanding the sta biosynthetic gene cluster is critical. Unlike synthetic chemistry, which struggles with the stereochemical complexity of the bis-glycosidic linkage, the biosynthetic machinery offers a programmable platform. By manipulating specific oxidative and glycosylation steps, researchers can generate "unnatural" natural products with improved selectivity profiles.

Structural Biology & Biosynthetic Logic

The biosynthesis of staurosporine is a convergence of two distinct metabolic pipelines:

• Aglycone Assembly: The formation of the planar indolocarbazole core (K252c) from L-tryptophan.

• Deoxysugar Biosynthesis: The conversion of glucose-1-phosphate into an unusual amino-sugar (L-nogalose derivative).

• Coupling & Tailoring: The stereoselective attachment of the sugar and subsequent oxidative cross-linking.

The sta Gene Cluster Architecture

The pathway is encoded by the sta cluster (approx. 20–25 kb), typically found in Streptomyces sp. (e.g., S. staurosporeus, Streptomyces sp.[1][2][3] TP-A0274).[2]

Gene	Enzyme Function	Mechanism / Role
StaO	L-amino acid oxidase	Converts L-Tryptophan to indole-3-pyruvic acid imine (IPA imine).[4]
StaD	Chromopyrrolic acid synthase	Couples two IPA imine units to form Chromopyrrolic Acid (CPA).
StaP	Cytochrome P450	Catalyzes aryl-aryl coupling and oxidative decarboxylation of CPA to form the aglycone (K252c).
StaC	Monooxygenase/Hydroxylase	Directs the ring closure; determines the oxidation state at C-7 (critical branch point vs. Rebeccamycin).
StaG	N-glycosyltransferase	Attaches the nucleotide-activated sugar to the indole nitrogen.
StaN	Cytochrome P450	Forms the second C–N bond (C3' of sugar to N-13 of aglycone), creating the rigid spiro-linkage.
StaMA/MB	Methyltransferases	Catalyze N- and O-methylation of the sugar moiety.

Detailed Biosynthetic Pathway

The following diagram illustrates the transformation from L-tryptophan to Staurosporine, highlighting the divergence point for Rebeccamycin.[4]

Caption: The biosynthetic cascade from Tryptophan to Staurosporine. Note the critical role of StaP/StaC in defining the aglycone scaffold.

Key Mechanistic Insights

• The StaC/RebC Switch: This is the primary determinant of scaffold topology.

  • In Rebeccamycin biosynthesis, RebC (FAD-dependent monooxygenase) works with RebP to preserve the C-7 carbonyl oxygens, resulting in a maleimide moiety.

  • In Staurosporine biosynthesis, StaC directs the pathway toward a decarboxylative pathway, resulting in the fully reduced pyrrole ring (indolo[2,3-a]pyrrolo[3,4-c]carbazole).

  • Engineering Implication: Swapping staC for rebC in a host strain allows for the production of "hybrid" aglycones.

• The "Spider" Attachment (StaN): StaN is a P450 enzyme that performs a remarkable oxidative cross-linking. It abstracts a hydrogen from the C-3' position of the sugar and couples it to the indole nitrogen (N-13), forming the second C–N bond. This creates the rigid, funnel-shaped structure required for high-affinity ATP-competitive inhibition.

Combinatorial Biosynthesis & Analog Generation

To generate novel analogs, researchers utilize "combinatorial biosynthesis"—mixing and matching genes from the sta (staurosporine), reb (rebeccamycin), and atm (AT2433) clusters.

Strategy 1: Sugar Diversification (Glycorandomization)

The glycosyltransferase StaG exhibits substrate promiscuity. By knocking out the native sugar pathway (staA/B/E...) and introducing plasmids encoding different sugar biosynthetic genes (e.g., for L-rhamnose, L-digitoxose), StaG can attach alternative sugars to the aglycone.

• Result: Analogs with altered solubility and cell permeability.

Strategy 2: Halogenation

Introduction of halogenase genes (e.g., pyrH from Streptomyces rugosporus or thal from Streptomyces albogriseolus) into the sta host.[5]

• Mechanism: These enzymes chlorinate the tryptophan residue before dimerization.

• Result: Chlorinated staurosporines (e.g., at the 3- or 9-positions), which often exhibit higher potency and altered metabolic stability.

Strategy 3: Semi-Synthesis (Midostaurin)

While not purely biosynthetic, the production of Midostaurin (PKC412) relies on the fermentation of staurosporine followed by chemical modification.

• Fermentation: Large-scale production of Staurosporine using high-yielding Streptomyces strains.

• Chemistry: N-benzoylation of the secondary amine on the sugar moiety.

• Benefit: This modification reduces the non-specific binding affinity (improving the toxicity profile) while maintaining efficacy against FLT3 and PKC.

Experimental Protocols

Protocol A: Heterologous Expression of the sta Cluster

Objective: Reconstitute the pathway in a clean host (Streptomyces albus J1074 or S. coelicolor M1154) to produce staurosporine or engineer analogs.

Reagents:

• Host strain: Streptomyces albus J1074 (protoplasts).

• Vector: Bacterial Artificial Chromosome (BAC) or cosmid (e.g., pTOYAMAcos) containing the sta cluster.

• Medium: R2YE (regeneration), GYM (production).

Workflow:

• Cloning: Isolate the sta cluster (approx. 25 kb) from Streptomyces sp. TP-A0274 genomic DNA using PCR-targeted recombineering or Gibson assembly into an integrative vector (e.g., pSET152 derivative).

• Conjugation: Transform the construct into E. coli ET12567/pUZ8002 (methylation-deficient helper strain). Conjugate with S. albus spores.

• Selection: Overlay with Apramycin (50 µg/mL) and Nalidixic acid (25 µg/mL) after 18 hours.

• Genotyping: Verify integration via PCR targeting staD and staP genes.

• Fermentation: Inoculate a positive clone into 50 mL GYM medium. Incubate at 28°C, 200 rpm for 5–7 days.

Protocol B: Isolation and Purification

Objective: Extract and purify indolocarbazoles from culture broth.

• Extraction:

  • Add an equal volume of Ethyl Acetate (EtOAc) or Acetone to the whole culture broth (mycelia + supernatant).

  • Sonicate for 15 mins to lyse cells (staurosporine is often cell-associated).

  • Shake vigorously for 1 hour.

  • Centrifuge (4000 rpm, 10 min) and collect the organic phase.

  • Evaporate solvent in vacuo to yield the crude extract.

• Purification (Flash Chromatography):

  • Resuspend crude in CHCl3.

  • Load onto a Silica Gel 60 column.

  • Elute with a gradient of CHCl3:MeOH (from 99:1 to 90:10). Staurosporine typically elutes at 95:5.

• Validation (HPLC-MS):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax, 5 µm, 4.6 x 150 mm).

  • Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 10% B to 100% B over 20 mins.

  • Detection: UV at 290 nm (characteristic indolocarbazole absorption) and MS (ESI+) monitoring m/z 467.2 [M+H]+.

References

• Cloning of the staurosporine biosynthetic gene cluster from Streptomyces sp.[2] TP-A0274. Source: Journal of Antibiotics (2002) URL:[2][Link]

• Staurosporine and Rebeccamycin Aglycones Are Assembled by the Oxidative Action of StaP, StaC, and RebC on Chromopyrrolic Acid. Source: Journal of the American Chemical Society (2002) URL:[Link]

• Combinatorial biosynthesis of antitumor indolocarbazole compounds. Source: Proceedings of the National Academy of Sciences (PNAS) (2005) URL:[Link]

• Deciphering the late steps in the biosynthesis of the anti-tumour indolocarbazole staurosporine: sugar donor substrate flexibility of the StaG glycosyltransferase. Source: Molecular Microbiology (2006) URL:[Link]

• Midostaurin: an emerging treatment for acute myeloid leukemia patients. Source:[6] Journal of Blood Medicine (2016) URL:[6][Link]

Sources

• 1. Cloning of the staurosporine biosynthetic gene cluster from Streptomyces sp. TP-A0274 and its heterologous expression in Streptomyces lividans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BGC0000825 [mibig.secondarymetabolites.org]
• 3. Staurosporine Analogs Via C–H Borylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Staurosporine - Wikipedia [en.wikipedia.org]
• 5. Combinatorial biosynthesis of antitumor indolocarbazole compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Midostaurin: an emerging treatment for acute myeloid leukemia patients - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Structural and Functional Divergence of Staurosporine and 7-Oxo Staurosporine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Staurosporine, a natural product isolated from Streptomyces staurosporeus, is a pioneering molecule in the field of kinase inhibition.[1] Its potent, albeit non-selective, inhibitory action across the kinome has established it as an invaluable research tool for dissecting cellular signaling pathways.[2][3] This guide provides an in-depth technical analysis of staurosporine and its derivative, 7-oxo staurosporine, focusing on the critical structural distinctions and their profound impact on biological activity. We will explore the nuanced differences in their kinase selectivity profiles, the mechanistic basis for these differences, and the functional consequences in cellular contexts. This document is intended to serve as a comprehensive resource for researchers leveraging these compounds in drug discovery and chemical biology.

The Indolocarbazole Core: A Privileged Scaffold for Kinase Inhibition

Staurosporine's characteristic indolocarbazole scaffold is derived from two molecules of tryptophan.[1] This rigid, planar ring system serves as an excellent mimic of the adenine moiety of ATP, enabling it to competitively bind to the ATP-binding pocket of a vast number of protein kinases.[4][5] This broad-spectrum inhibition is a double-edged sword: while it makes staurosporine a powerful tool for inducing apoptosis and studying general kinase-dependent processes, its lack of selectivity has precluded its direct clinical use.[3]

The core structure of staurosporine features a glycosidic bond to a sugar moiety, which also contributes to its high affinity for the kinase active site by forming interactions with the ribose-binding pocket.[2] The extensive interactions between the indolocarbazole rings and the hydrophobic regions of the ATP-binding cleft, coupled with hydrogen bonds formed by the lactam ring, anchor the molecule firmly within the active site.[4]

The Critical Distinction: Introduction of a Ketone at the 7-Position

The primary structural difference between staurosporine and 7-oxo staurosporine lies in the oxidation of the C7 position of the indolocarbazole core in the latter, resulting in the introduction of a ketone group. This seemingly minor modification has significant implications for the molecule's chemical properties and its interaction with target kinases.

Caption: Chemical structures of staurosporine and 7-oxo staurosporine.

The introduction of the carbonyl group at the 7-position alters the electronic distribution and steric profile of the indolocarbazole core. This modification can influence the molecule's ability to form specific hydrogen bonds and van der Waals interactions within the ATP-binding pocket of different kinases, thereby modulating its inhibitory potency and selectivity.

Comparative Kinase Inhibition Profiles: A Shift in Selectivity

While both staurosporine and 7-oxo staurosporine are potent kinase inhibitors, the 7-oxo modification leads to a notable shift in the selectivity profile. Staurosporine is known for its broad, nanomolar-range inhibition of a wide array of kinases, including Protein Kinase C (PKC) isoforms, Protein Kinase A (PKA), and various tyrosine kinases.[6] 7-oxo staurosporine also exhibits potent, broad-spectrum activity but with a distinct pattern of inhibition.

Table 1: Comparative IC50 Values of Staurosporine and 7-Oxo Staurosporine Against a Panel of Kinases

Kinase	Staurosporine IC50 (nM)	7-Oxo Staurosporine IC50 (nM)
PKC	~3	9
PKA	7	26
Phosphorylase Kinase	-	5
EGFR	-	200
c-Src	-	800
p60v-src	6	-
CaM Kinase II	20	-

Data compiled from multiple sources.[7] Note that direct comparison can be challenging due to variations in assay conditions.

From the available data, it is evident that while both compounds are potent inhibitors of PKC and PKA, their relative potencies differ. The introduction of the 7-oxo group appears to slightly decrease the potency against these two kinases while still maintaining strong inhibition. Interestingly, 7-oxo staurosporine has been characterized as a potent inhibitor of phosphorylase kinase.[7]

Mechanistic Insights into Differential Kinase Binding

The structural alterations at the C7 position directly impact the interaction of the inhibitor with the "gatekeeper" residue within the ATP-binding pocket. The gatekeeper residue is a critical determinant of kinase selectivity for ATP-competitive inhibitors.[8] The size and nature of this residue control access to a hydrophobic pocket adjacent to the adenine-binding region.

While a crystal structure of 7-oxo staurosporine bound to a kinase is not publicly available, valuable insights can be gleaned from the crystal structure of the related compound, UCN-01 (7-hydroxystaurosporine), in complex with PDK1.[1] The 7-hydroxy group of UCN-01 forms direct and water-mediated hydrogen bonds with active site residues, which contributes to its distinct inhibition profile compared to staurosporine.[1] It is plausible that the 7-oxo group of 7-oxo staurosporine, with its hydrogen bond accepting capabilities, also engages in specific interactions within the ATP-binding pocket, leading to altered selectivity. The steric bulk of the oxygen atom at the C7 position can also create a steric clash with larger gatekeeper residues, thus disfavoring binding to certain kinases.[8]

Caption: Interaction model of staurosporine analogs with the kinase ATP-binding pocket.

Functional Consequences in a Cellular Context

Both staurosporine and 7-oxo staurosporine are potent inducers of apoptosis in a wide range of cell lines.[3] This is a direct consequence of their broad inhibition of kinases that are essential for cell survival and proliferation. However, the differences in their kinase selectivity profiles can lead to distinct downstream cellular effects.

7-oxo staurosporine has been shown to induce cell cycle arrest at the G2/M phase in human leukemia K562 cells.[7] This suggests that 7-oxo staurosporine may have a more pronounced effect on kinases that regulate the G2/M checkpoint, such as cyclin-dependent kinases (CDKs).

Caption: General cellular effects of staurosporine and its analogs.

Experimental Workflows for Comparative Analysis

To rigorously compare the biological activities of staurosporine and 7-oxo staurosporine, a series of well-defined experimental protocols are essential.

In Vitro Kinase Inhibition Assay

This assay is fundamental for determining the IC50 values of the compounds against a panel of purified kinases.

Principle: The assay measures the ability of an inhibitor to block the phosphorylation of a substrate by a specific kinase. This is typically quantified by measuring the incorporation of radiolabeled phosphate (from [γ-³²P]ATP) into the substrate or by using fluorescence-based methods that detect ADP production.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the kinase of interest in an appropriate kinase buffer (e.g., 25 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT).

  • Prepare a stock solution of the substrate (e.g., a specific peptide or protein) in kinase buffer.

  • Prepare a stock solution of ATP, including a radiolabeled tracer ([γ-³²P]ATP) if using a radiometric assay.

  • Prepare serial dilutions of staurosporine and 7-oxo staurosporine in DMSO.

• Assay Setup (96-well plate format):

  • Add 10 µL of the kinase solution to each well.

  • Add 1 µL of the serially diluted inhibitor or DMSO (vehicle control) to the respective wells.

  • Incubate for 10 minutes at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding 10 µL of the ATP/substrate mixture.

• Reaction and Termination:

  • Incubate the reaction plate at 30°C for a predetermined time (e.g., 30 minutes), ensuring the reaction is in the linear range.

  • Terminate the reaction by adding a stop solution (e.g., phosphoric acid for radiometric assays or a specific reagent for fluorescence-based assays).

• Detection and Data Analysis:

  • For radiometric assays, spot the reaction mixture onto phosphocellulose paper, wash away unincorporated [γ-³²P]ATP, and quantify the radioactivity on the paper using a scintillation counter.

  • For fluorescence-based assays, measure the fluorescence signal using a plate reader according to the manufacturer's instructions.

  • Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell Viability Assay (MTT Assay)

This assay assesses the cytotoxic effects of the compounds on cultured cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding:

  • Seed cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of staurosporine and 7-oxo staurosporine in cell culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the compounds or vehicle control.

• Incubation:

  • Incubate the plate for a desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Addition and Solubilization:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement and Data Analysis:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells and plot it against the compound concentration to determine the IC50 value for cytotoxicity.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) following treatment with the inhibitors.

Principle: Cells are fixed and stained with a fluorescent dye that intercalates into the DNA, such as propidium iodide (PI). The fluorescence intensity of the stained cells is directly proportional to their DNA content. A flow cytometer measures the fluorescence of individual cells, allowing for the quantification of cells in each phase of the cell cycle.

Step-by-Step Methodology:

• Cell Treatment and Harvesting:

  • Treat cultured cells with staurosporine, 7-oxo staurosporine, or vehicle control for a specific duration.

  • Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Cell Fixation:

  • Wash the cells with ice-cold PBS.

  • Fix the cells by resuspending the cell pellet in ice-cold 70% ethanol while vortexing gently.

  • Incubate the cells on ice or at -20°C for at least 30 minutes.

• Staining:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cells in a staining solution containing propidium iodide (e.g., 50 µg/mL) and RNase A (to prevent staining of double-stranded RNA).

  • Incubate the cells in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Generate a histogram of DNA content (fluorescence intensity) versus cell count.

  • Use cell cycle analysis software to deconvolute the histogram and determine the percentage of cells in the G0/G1, S, and G2/M phases.

Conclusion and Future Directions

The introduction of a ketone at the 7-position of the staurosporine scaffold results in a distinct kinase inhibitor with a modified selectivity profile and altered cellular effects. While still a potent and broad-spectrum inhibitor, 7-oxo staurosporine offers a different pharmacological tool compared to its parent compound. Understanding these subtle but significant structural and functional differences is crucial for the rational design of more selective and potent kinase inhibitors for therapeutic applications.

Future research should focus on obtaining a comprehensive, head-to-head kinase selectivity profile of staurosporine and 7-oxo staurosporine against a large panel of kinases under standardized assay conditions. Furthermore, obtaining the crystal structure of 7-oxo staurosporine in complex with a representative kinase would provide invaluable atomic-level insights into the molecular basis of its unique activity and guide future structure-based drug design efforts.

References

• Meggio, F., Donella-Deana, A., Ruzzene, M., et al. (1995). Different susceptibility of protein kinases to staurosporine inhibition. Kinetic studies and molecular bases for the resistance of protein kinase CK2. European Journal of Biochemistry, 234(1), 317-322.
• Thornberry, N. A., & Lazebnik, Y. (1998). Caspases: enemies within. Science, 281(5381), 1312-1316.
• Law, B. K., & Luesch, H. (2013). Staurosporine-derived inhibitors broaden the scope of analog-sensitive kinase technology. ACS chemical biology, 8(7), 1435-1441.
• Sato, S., Fujita, N., & Tsuruo, T. (2002). Comparison of staurosporine and four analogues: their effects on growth, rhodamine 123 retention and binding to P-glycoprotein in multidrug-resistant MCF-7/Adr cells. British journal of cancer, 86(1), 147-152.
• Wang, Q. M., Stebbins, J. L., & Luesch, H. (2011).
• Zhang, C., Kairys, V., & Gilson, M. K. (2009). On the origins of enzyme inhibitor selectivity and promiscuity: a case study of protein kinase binding to staurosporine.
• Grütter, C., & Winkler, F. K. (2010). Protein kinase inhibition of clinically important staurosporine analogues. MedChemComm, 1(1), 22-30.
• Omura, S. (2015). Staurosporine: world's first indolocarbazole & anticancer drug precursor. The Journal of antibiotics, 68(1), 1-5.

• Reaction Biology. Step-by-Step Guide to Kinase Inhibitor Development. Available at: [Link]

• Wikipedia. Staurosporine. Available at: [Link]

• Fabbro, D., Ruetz, S., & Furet, P. (1999). Modelling study of protein kinase inhibitors: binding mode of staurosporine and origin of the selectivity of CGP 52411. Pharmacology & therapeutics, 82(2-3), 293-301.
• Komander, D., Kular, G. S., & van Aalten, D. M. (2003). Structural basis for UCN-01 (7-hydroxystaurosporine) specificity and PDK1 (3-phosphoinositide-dependent protein kinase-1) inhibition. Biochemical Journal, 375(Pt 2), 255-262.

Sources

• 1. Structural basis for UCN-01 (7-hydroxystaurosporine) specificity and PDK1 (3-phosphoinositide-dependent protein kinase-1) inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein kinase inhibition of clinically important staurosporine analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cy7-maleimide.com [cy7-maleimide.com]
• 4. satoshi-omura.info [satoshi-omura.info]
• 5. On the Origins of Enzyme Inhibitor Selectivity and Promiscuity: A Case Study of Protein Kinase Binding to Staurosporine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cy7-maleimide.com [cy7-maleimide.com]
• 7. caymanchem.com [caymanchem.com]
• 8. Staurosporine-derived inhibitors broaden the scope of analog-sensitive kinase technology - PMC [pmc.ncbi.nlm.nih.gov]

7-Oxostaurosporine: Mechanistic Targeting of PKC and NF-κB in Tumor Suppression

The following technical guide provides an in-depth analysis of 7-Oxostaurosporine, distinct from its well-known analog UCN-01 (7-hydroxystaurosporine). It focuses on the mechanistic inhibition of Protein Kinase C (PKC) and the downstream suppression of the NF-κB pathway as a primary mode of tumor growth inhibition.

Executive Summary

7-Oxostaurosporine (7-oxo-STS) is a potent, synthetic derivative of the indolocarbazole alkaloid staurosporine. While staurosporine is a broad-spectrum kinase inhibitor with limited clinical utility due to promiscuity, modifications at the C-7 position of the lactam ring have yielded derivatives with enhanced selectivity and distinct biological profiles.

Unlike UCN-01 (7-hydroxystaurosporine) , which possesses a hydroxyl group at the C-7 position, 7-oxostaurosporine features a ketone moiety. This structural alteration impacts its hydrogen-bonding capabilities within the ATP-binding pocket of kinases. Biologically, 7-oxostaurosporine is characterized by:

• Potent PKC Inhibition: High-affinity competitive inhibition of Protein Kinase C isoforms.

• NF-κB Suppression: Blockade of the NF-κB/p65 signaling axis, a critical survival pathway in aggressive tumors.

• Sphingomyelin Modulation: Induction of plasma membrane sphingomyelin accumulation, distinct from ceramide-driven apoptosis pathways.

This guide details the chemical biology, signaling mechanisms, and experimental protocols required to validate 7-oxostaurosporine’s efficacy in preclinical tumor models.

Chemical Biology & Structure-Activity Relationship (SAR)

The staurosporine scaffold consists of an indolo[2,3-a]carbazole chromophore linked to a glycosidic ring. The biological activity of this class is heavily influenced by the functional group at the C-7 position of the lactam ring.

Structural Distinction[1]

• Staurosporine: Unsubstituted C-7 methylene. High potency, low selectivity.

• UCN-01: C-7 Hydroxyl (-OH).[1][2] Increases water solubility and alters kinase selectivity (e.g., potent Chk1 inhibition).

• 7-Oxostaurosporine: C-7 Ketone (=O). This planar carbonyl group removes a chiral center at C-7 and alters the electronic environment of the lactam ring, influencing interaction with the "gatekeeper" residues in the kinase hinge region.

Mechanism of Action: ATP Competition

7-Oxostaurosporine functions as a Type I kinase inhibitor. It binds to the ATP-binding cleft of the catalytic domain. The lactam ring mimics the adenine ring of ATP, forming hydrogen bonds with the hinge region of the kinase. The C-7 ketone modification provides a unique steric profile that differentiates its inhibitory spectrum from the parent compound.

Signaling Pathway: The PKC/NF-κB Axis

The primary mechanism by which 7-oxostaurosporine inhibits tumor growth is the disruption of the Protein Kinase C (PKC) to Nuclear Factor kappa B (NF-κB) signaling axis. Constitutive NF-κB activation is a hallmark of chemoresistant tumors, driving anti-apoptotic gene expression (e.g., Bcl-2, Bcl-xL).

Pathway Logic

• Stimulus: Tumor microenvironment signals (TNFα, Growth Factors) activate PKC.

• PKC Activation: PKC phosphorylates the IKK complex (IκB Kinase).

• IκB Degradation: Activated IKK phosphorylates IκBα, tagging it for ubiquitination and proteasomal degradation.

• NF-κB Translocation: Free NF-κB (p65/p50 dimer) translocates to the nucleus.[3]

• Transcription: NF-κB binds DNA, upregulating survival genes.[4]

• Inhibition: 7-Oxostaurosporine blocks Step 2 (PKC activity), preventing IKK activation and sequestering NF-κB in the cytoplasm, thereby sensitizing the cell to apoptosis.

Pathway Visualization

The following diagram illustrates the intervention point of 7-oxostaurosporine within the canonical NF-κB pathway.

Caption: Mechanistic intervention of 7-Oxostaurosporine blocking PKC-mediated NF-κB activation, resulting in the restoration of apoptotic signaling.[4]

Comparative Pharmacology

The following table synthesizes the pharmacological distinctions between the parent compound and its C-7 derivatives.

Feature	Staurosporine (Parent)	UCN-01 (7-Hydroxy)	7-Oxostaurosporine
C-7 Modification	None (Methylene)	Hydroxyl (-OH)	Ketone (=O)
Primary Target	Pan-Kinase (Promiscuous)	PKC, Chk1, CDK2	PKC (High Potency)
Selectivity	Very Low	Moderate	Moderate-High (PKC biased)
IC50 (PKC)	~2-5 nM	~30 nM	~6-50 nM (Isoform dependent)
Key Cellular Effect	Rapid, broad apoptosis	G2 Checkpoint Abrogation	G1/S Arrest, NF-κB Blockade
Clinical Status	Research Tool Only	Phase II (Discontinued/Limited)	Preclinical / Research Tool

Experimental Protocols

To ensure scientific integrity, the following protocols utilize self-validating controls (e.g., total protein normalization, positive control inhibitors).

Protocol A: In Vitro Kinase Inhibition Assay (FRET-Based)

Objective: Quantify the IC50 of 7-oxostaurosporine against PKC isoforms.

• Reagents: Recombinant PKC enzyme, Fluorescein-labeled peptide substrate, ATP (at Km concentration), 7-Oxostaurosporine (serial dilutions in DMSO).

• Reaction Mix: Prepare kinase buffer (20 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM DTT).

• Incubation:

  • Add 5 µL of 7-oxostaurosporine (0.1 nM to 10 µM) to 384-well plate.

  • Add 10 µL enzyme/substrate mix. Incubate 15 min at RT (Baseline check).

  • Initiate reaction with 10 µL ATP.

• Detection: Incubate for 60 min. Add EDTA-containing termination buffer. Measure Fluorescence Resonance Energy Transfer (FRET) signal.

• Validation:

  • Positive Control:[1] Staurosporine (1 µM) should show 100% inhibition.

  • Negative Control: DMSO only (0% inhibition).

• Analysis: Fit data to a sigmoidal dose-response curve to calculate IC50.

Protocol B: NF-κB Nuclear Translocation Assay (Immunofluorescence)

Objective: Visualize the blockade of p65 translocation by 7-oxostaurosporine in tumor cells.

• Seeding: Plate HeLa or MCF-7 cells on glass coverslips (5x10^4 cells/well). Adhere overnight.

• Pre-treatment: Treat cells with 7-oxostaurosporine (50 nM - 100 nM) for 1 hour.

  • Control: Vehicle (DMSO).

• Stimulation: Add TNFα (10 ng/mL) for 30 minutes to induce translocation.

• Fixation: Wash with PBS. Fix with 4% Paraformaldehyde (15 min). Permeabilize with 0.2% Triton X-100.

• Staining:

  • Primary Ab: Anti-NF-κB p65 (Rabbit mAb, 1:100) overnight at 4°C.

  • Secondary Ab: Anti-Rabbit Alexa Fluor 488 (1:500) + DAPI (Nuclear stain).

• Microscopy & Quantification:

  • Capture images.

  • Self-Validating Metric: Calculate the Ratio of Nuclear Mean Fluorescence Intensity (MFI) to Cytoplasmic MFI.

  • Expected Result: TNFα alone = High Nuclear/Cytoplasmic ratio (>2.0). 7-Oxo + TNFα = Low ratio (<1.0), indicating cytoplasmic retention.

References

• National Institutes of Health (NIH). (2002). UCN-01 (7-hydroxystaurosporine) inhibits the growth of human breast cancer xenografts through disruption of signal transduction. PubMed.[5] Retrieved from [Link] (Source 1.7)

• ResearchGate. (2022). Synthesis and Antitumor Activity of Staurosporine Derivatives. Retrieved from [Link] (Source 1.13)

Sources

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• 2. UCN-01 (7-hydroxystaurosporine) inhibits the growth of human breast cancer xenografts through disruption of signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms of NF-κB p65 and strategies for therapeutic manipulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. rcsb.org [rcsb.org]

Technical Deep Dive: 7-Oxo Staurosporine – Cytotoxicity Profiling and Kinase Selectivity

Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Subject: Initial Cytotoxicity and Mechanistic Studies of 7-Oxo Staurosporine (RK-1409)

Executive Summary

7-Oxo Staurosporine (also known as RK-1409) represents a critical structural evolution of the staurosporine scaffold. While the parent compound, staurosporine, is a non-selective "pan-kinase" inhibitor, and its 7-hydroxyl derivative (UCN-01) is a well-characterized G2 checkpoint abrogator, 7-Oxo Staurosporine exhibits a distinct pharmacological profile.

This guide synthesizes initial technical studies focusing on its isolation from Streptomyces platensis and marine tunicates (Eudistoma vannamei), its potent cytotoxicity against leukemia cell lines (IC50 < 50 nM), and its unique mechanistic ability to modulate the NF-κB pathway and sphingomyelin synthesis. Unlike UCN-01, which relies heavily on Chk1 inhibition, 7-Oxo Staurosporine appears to drive apoptosis through a PKC-dependent blockade of survival signaling, coupled with G2/M arrest.

Chemical Biology & Structure-Activity Relationship (SAR)

The staurosporine scaffold consists of an indolo[2,3-a]carbazole chromophore linked to a glycosidic moiety. The biological activity of this class is heavily dictated by modifications at the C7 position of the lactam ring and the glycosidic amino group.

The C7 Modification Hierarchy

The oxidation state at Carbon-7 (C7) acts as a "selectivity toggle" for these inhibitors:

• Staurosporine (Parent): C7 is a methylene (-CH2-). High affinity for ATP binding pockets of almost all kinases (PKC, PKA, CDKs).

• UCN-01 (7-Hydroxystaurosporine): C7 is a hydroxyl group (-CH(OH)-).[1][2] Increases specificity for PKC and Chk1; alters plasma protein binding (high affinity for AGP).

• 7-Oxo Staurosporine (RK-1409): C7 is a ketone (=O).[1][2] This planar carbonyl group alters the electronics of the lactam ring, potentially changing the hydrogen-bonding network within the kinase hinge region and reducing non-specific binding compared to the parent.

Mechanistic Implications

Initial SAR studies indicate that the 7-oxo modification retains potent PKC inhibition (IC50 = 9 nM) but introduces a divergent toxicity profile. While staurosporine causes rapid, broad-spectrum apoptosis, 7-oxo staurosporine induces a more regulated G2/M arrest at sublethal doses, suggesting a mechanism involving specific checkpoint interference rather than catastrophic ATP-competitive inhibition of all cellular kinases.

Cytotoxicity Profiling: Quantitative Data

The following data aggregates initial cytotoxicity studies, specifically highlighting the differential sensitivity between cancer cell lines and normal peripheral blood mononuclear cells (PBMCs).

Table 1: Comparative IC50 Values (nM)

Data synthesized from studies on RK-1409 and Eudistoma-derived 7-oxo derivatives.

Cell Line	Tissue Origin	7-Oxo Staurosporine (IC50)	Staurosporine (IC50)	Selectivity Index (vs PBMC)
Jurkat	T-Cell Leukemia	10.3 nM	84.0 nM	70.1
Molt-4	Lymphoblastic Leukemia	18.6 nM	154.5 nM	36.9
HL-60	Promyelocytic Leukemia	26.0 nM	391.8 nM	26.5
MDA-MB-435	Melanoma	28.7 nM	215.4 nM	24.0
HCT-8	Colon Carcinoma	58.2 nM	83.8 nM	11.8
K562	CML (Bcr-Abl+)	144.5 nM	1960.9 nM	4.8
PBMC	Normal Lymphocytes	687.1 nM	784.5 nM	N/A

Key Insight: 7-Oxo Staurosporine demonstrates a superior therapeutic window compared to staurosporine. In Jurkat cells, it is ~8x more potent than the parent compound, yet it remains similarly toxic to normal PBMCs, resulting in a significantly higher selectivity index.

Mechanism of Action (MOA)[3]

The cytotoxicity of 7-Oxo Staurosporine is not merely a result of ATP depletion. It involves a multi-pronged attack on cell survival pathways.[3][4]

Kinase Inhibition Profile[6][7]

• PKC (Protein Kinase C): Primary target (IC50 = 9 nM). Inhibition prevents phosphorylation of downstream survival factors.

• PKA: IC50 = 26 nM.[5]

• EGFR: IC50 = 200 nM (Moderate activity).

• c-Src: IC50 = 800 nM (Weak activity).

The NF-κB / Sphingomyelin Axis

Unlike simple kinase inhibitors, 7-Oxo Staurosporine has been observed to:

• Inhibit NF-κB: It blocks the phosphorylation of p65, preventing the nuclear translocation of NF-κB.[6] This sensitizes tumor cells to apoptosis by downregulating anti-apoptotic proteins (Bcl-2, Bcl-xL).

• Modulate Lipid Metabolism: It enhances sphingomyelin synthesis in the plasma membrane (specifically observed in CHO-K1 cells). This alteration in membrane lipid composition can disrupt lipid rafts, further impairing growth factor signaling (e.g., EGFR clustering).

Visualizing the Signaling Pathway

The following diagram illustrates the dual mechanism of 7-Oxo Staurosporine: direct kinase inhibition and the downstream blockade of NF-κB-mediated survival.

Figure 1: Mechanistic pathway of 7-Oxo Staurosporine. The compound inhibits PKC and CDKs, while simultaneously blocking the NF-κB survival axis, forcing the cell into G2 arrest and subsequent apoptosis.

Validated Experimental Protocols

To ensure reproducibility in evaluating 7-Oxo Staurosporine cytotoxicity, the following protocols are standardized based on the initial isolation studies (Jimenez et al., 2012; Maekawa et al., 2016).

Protocol A: High-Sensitivity MTT Cytotoxicity Assay

Rationale: Staurosporine derivatives can be unstable in certain solvents. This protocol ensures compound stability and metabolic linearity.

• Preparation of Stock Solution:

  • Dissolve 7-Oxo Staurosporine in 100% DMSO to a concentration of 10 mM.

  • Critical Step: Aliquot into amber tubes to prevent photodegradation (C7 ketone is light-sensitive). Store at -20°C. Avoid repeated freeze-thaw cycles.

• Cell Seeding:

  • Suspension Cells (Leukemia): Seed at 3 × 10⁵ cells/mL in RPMI-1640 + 10% FBS.

  • Adherent Cells (Solid Tumor): Seed at 1 × 10⁵ cells/mL; allow 24h attachment period.[2]

• Treatment:

  • Perform serial dilutions in culture medium (max DMSO concentration < 0.1%).

  • Incubate cells for 72 hours at 37°C, 5% CO2.

• Readout:

  • Add MTT reagent (0.5 mg/mL final conc) 3 hours prior to termination.[2]

  • Solubilize formazan crystals with DMSO.

  • Read Absorbance at 570 nm.[2]

  • Validation: Calculate IC50 using non-linear regression (Sigmoidal dose-response).

Protocol B: Cell Cycle Analysis (G2/M Arrest Verification)

Rationale: 7-Oxo Staurosporine is a G2/M phase specific agent. This assay validates the mechanism distinct from general necrosis.

• Synchronization (Optional but Recommended):

  • Starve cells (serum-free media) for 24h to synchronize in G0/G1.

• Treatment:

  • Release cells into complete media containing 30 ng/mL (approx. MED) of 7-Oxo Staurosporine.[2][6][3][4][7][8][9][10][11]

  • Incubate for 12, 24, and 48 hours.

• Fixation:

  • Harvest cells, wash with PBS.[2]

  • Fix in ice-cold 70% ethanol (dropwise addition while vortexing) for >2 hours at -20°C.

• Staining:

  • Wash ethanol away with PBS.

  • Stain with Propidium Iodide (PI) staining solution (50 µg/mL PI + 100 µg/mL RNase A).

  • Incubate 30 min at 37°C in the dark.

• Flow Cytometry:

  • Acquire >10,000 events.

  • Expected Result: A distinct accumulation of cells in the G2/M peak (4N DNA content) compared to vehicle control.

References

• Jimenez, P. C., et al. (2012). "Structure Elucidation and Anticancer Activity of 7-Oxostaurosporine Derivatives from the Brazilian Endemic Tunicate Eudistoma vannamei."[7] Marine Drugs, 10(5), 1092-1102.

• Osada, H., et al. (1992). "A new inhibitor of protein kinase C, RK-1409 (7-oxostaurosporine).[5] I. Taxonomy and biological activity."[5] The Journal of Antibiotics, 45(2), 189-194.[5]

• Maekawa, M., et al. (2016). "Staurosporines decrease ORMDL proteins and enhance sphingomyelin synthesis resulting in depletion of plasmalemmal phosphatidylserine."[6] Scientific Reports, 6, 35762.

• Cayman Chemical. "7-oxo Staurosporine Product Information & Biological Activity."

Sources

• 1. UCN-01, 7-hydroxyl-staurosporine, inhibits kinase activity of cyclin-dependent kinases and reduces the phosphorylation of the retinoblastoma susceptibility gene product in A549 human lung cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Comparison of the efficacy of 7-hydroxystaurosporine (UCN-01) and other staurosporine analogs to abrogate cisplatin-induced cell cycle arrest in human breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. UCN-01 (7-hydroxystaurosporine) inhibits the growth of human breast cancer xenografts through disruption of signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Abrogation of an S-phase checkpoint and potentiation of camptothecin cytotoxicity by 7-hydroxystaurosporine (UCN-01) in human cancer cell lines, possibly influenced by p53 function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. KEGG PATHWAY Database [genome.jp]
• 11. Structure-activity relationship of staurosporine analogs in regulating expression of endothelial nitric-oxide synthase gene - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Introduction: Understanding 7-Oxo Staurosporine in the Context of Kinase Inhibition

An In-Depth Guide to the Application of 7-Oxo Staurosporine for Cell Culture Treatment

7-Oxo Staurosporine is a potent, cell-permeable metabolite derived from the bacterium Saccharothrix sp.. It belongs to the indolocarbazole family of alkaloids, a class renowned for its broad-spectrum kinase inhibitory activity. While its parent compound, Staurosporine, is a well-established but non-selective tool for inducing apoptosis, 7-Oxo Staurosporine presents a distinct profile of biological activities, including the induction of cell cycle arrest and apoptosis, making it a valuable compound for cancer research and drug development.[1][2]

This guide provides a comprehensive overview of 7-Oxo Staurosporine, its mechanism of action, and detailed protocols for its application in cell culture. It is designed for researchers and scientists seeking to leverage this compound for studying cellular signaling pathways, validating drug targets, and screening for novel therapeutic agents.

Mechanism of Action: A Multi-Faceted Kinase Inhibitor

The primary mechanism of action for 7-Oxo Staurosporine is its ability to inhibit a wide range of protein kinases by competing with ATP for its binding site on the kinase catalytic domain.[3] This broad inhibition disrupts numerous signaling pathways that are critical for cell survival, proliferation, and cell cycle progression.

Key molecular targets include, but are not limited to, Protein Kinase C (PKC), Protein Kinase A (PKA), and various tyrosine kinases.[1] The inhibition of these central signaling nodes triggers a cascade of downstream events, culminating in defined cellular phenotypes such as G2/M phase cell cycle arrest and the initiation of the intrinsic apoptotic pathway.[1][4]

Key Cellular Consequences of 7-Oxo Staurosporine Treatment:

• Apoptosis Induction: By inhibiting pro-survival kinases, 7-Oxo Staurosporine effectively triggers programmed cell death. This process is often mediated through the activation of effector caspases, such as caspase-3.[5][6]

• Cell Cycle Arrest: The compound has been shown to induce cell cycle arrest, particularly at the G2/M phase, in various cell lines, including human leukemia K562 cells.[1] This effect is critical for its anti-proliferative properties.

• NF-κB Pathway Inhibition: 7-Oxo Staurosporine can inhibit the nuclear factor (NF)-κB pathway, a key regulator of inflammation, immunity, and cell survival, further contributing to its anti-tumor effects.[2]

The following diagram illustrates the simplified signaling pathway affected by 7-Oxo Staurosporine.

Caption: Simplified signaling cascade of 7-Oxo Staurosporine action.

Quantitative Data Summary

For effective experimental design, it is crucial to understand the potency of 7-Oxo Staurosporine against its primary targets and its effective concentrations in various cell lines.

Table 1: In Vitro Kinase Inhibitory Profile

Kinase Target	IC₅₀ (nM)
Protein Kinase C (PKC)	9
Protein Kinase A (PKA)	26
Phosphorylase Kinase	5
EGFR	200
c-Src	800
Data sourced from Cayman Chemical.[1]

Table 2: Reported Effective Concentrations and Cellular Effects

Cell Line / Model	Concentration	Observed Effect	Reference
Human Leukemia (K562)	30 ng/mL	G₂/M phase cell cycle arrest	Cayman Chemical[1]
Mouse Leukemia (P388)	27-45 nM	Cytotoxicity (IC₅₀)	Cayman Chemical[1]
CHO-K1 Cells	50 nM	Increased sphingomyelin synthesis	Cayman Chemical[1]
Non-malignant Breast (HBL-100)	50 µM	Complete apoptosis within 4 hours	Anderson et al.[7]
Metastatic Breast (T47D)	50 µM	Complete apoptosis within 24 hours	Anderson et al.[7]
Murine Cortical Neurons	30-100 nM	Selective neuronal apoptosis	Koh et al.[8]

Experimental Protocols and Methodologies

The following protocols provide a framework for utilizing 7-Oxo Staurosporine. It is imperative to perform a dose-response and time-course experiment for each new cell line to determine the optimal experimental conditions.

Protocol 1: Preparation of 7-Oxo Staurosporine Stock Solution

The causality behind this protocol lies in the compound's poor aqueous solubility. A high-concentration stock in an organic solvent like DMSO is necessary for accurate and reproducible dilution into aqueous cell culture media.

Materials:

• 7-Oxo Staurosporine (lyophilized powder)

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

Procedure:

• Aseptic Technique: Perform all steps in a sterile biological safety cabinet to prevent contamination.

• Reconstitution Calculation: 7-Oxo Staurosporine has a molecular weight of approximately 482.5 g/mol . To prepare a 1 mM stock solution, dissolve 0.4825 mg of the compound in 1 mL of DMSO. Adjust calculations based on the amount provided by the manufacturer.

• Solubilization: Carefully add the calculated volume of DMSO to the vial containing the 7-Oxo Staurosporine powder.

• Vortexing: Mix thoroughly by vortexing for 1-2 minutes until the powder is completely dissolved. A brief centrifugation may be necessary to collect all the liquid at the bottom of the vial.

• Aliquoting and Storage: Dispense the stock solution into small, single-use aliquots (e.g., 10-20 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the compound.

• Storage: Store the aliquots at -20°C or -80°C for long-term stability. When stored properly, the solution is stable for several months.

Protocol 2: General Cell Treatment Workflow

This protocol outlines a standard procedure for treating adherent or suspension cells. The key to a self-validating system is the inclusion of appropriate controls.

Materials:

• Cultured cells in exponential growth phase

• Complete cell culture medium

• 7-Oxo Staurosporine stock solution (from Protocol 1)

• Vehicle control (sterile DMSO)

• Multi-well plates or culture flasks

Experimental Workflow Diagram:

Caption: General experimental workflow for cell treatment and analysis.

Procedure:

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase (typically 50-70% confluency for adherent cells) at the time of treatment. Allow adherent cells to attach for 18-24 hours.

• Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the 7-Oxo Staurosporine stock solution. Prepare serial dilutions in pre-warmed complete culture medium to achieve the desired final concentrations.

  • Expert Insight: It is critical to ensure the final concentration of DMSO in the culture medium does not exceed 0.1-0.5%, as higher concentrations can be cytotoxic to many cell lines.

• Treatment:

  • Negative Control (Vehicle): Treat a set of cells with culture medium containing the same final concentration of DMSO as the highest dose of 7-Oxo Staurosporine. This accounts for any effects of the solvent.

  • Experimental Groups: Remove the old medium from the cells and replace it with the medium containing the various concentrations of 7-Oxo Staurosporine.

  • Positive Control (Optional): For apoptosis assays, consider using a well-characterized inducer like Staurosporine as a positive control.[9]

• Incubation: Return the cells to the incubator (37°C, 5% CO₂) for the predetermined time period (e.g., 4, 8, 12, 24, or 48 hours).

• Downstream Analysis: Following incubation, harvest the cells and proceed with the chosen analytical method.

Protocol 3: Assessing Apoptosis via Caspase-3/7 Activity Assay

This protocol provides a method to quantify a key hallmark of apoptosis. The activation of effector caspases is a central event in the apoptotic cascade induced by compounds like 7-Oxo Staurosporine.[6]

Materials:

• Treated cells from Protocol 2

• Phosphate-Buffered Saline (PBS)

• Commercially available Caspase-3/7 Glo Assay kit (or similar fluorometric/luminometric assay)

• White-walled 96-well plate (for luminescence) or black-walled 96-well plate (for fluorescence)

• Plate reader

Procedure:

• Cell Plating: Seed cells in a 96-well plate according to the manufacturer's instructions for the caspase assay.

• Treatment: Treat cells as described in Protocol 2 for the desired time.

• Assay Reagent Preparation: Prepare the caspase assay reagent according to the kit's protocol. This typically involves mixing a buffer with a proluminescent or profluorescent caspase-3/7 substrate.

• Reagent Addition: Add the prepared reagent directly to each well of the 96-well plate.

• Incubation: Incubate the plate at room temperature for the time specified in the kit's protocol (usually 30-60 minutes), protected from light.

• Measurement: Measure the luminescence or fluorescence using a plate reader. The signal intensity is directly proportional to the amount of active caspase-3/7 in the sample.

• Data Analysis: Normalize the signal from treated wells to the vehicle control to determine the fold-change in caspase activity.

Trustworthiness and Experimental Validation

To ensure the reliability and reproducibility of your results, incorporate the following validation steps:

• Confirm On-Target Effect: If possible, use Western blotting to probe for downstream markers of kinase inhibition. For example, check the phosphorylation status of known PKC or PKA substrates.

• Multiple Assays: Corroborate findings using multiple, independent assays. For example, if you observe apoptosis via caspase activation, confirm it with an Annexin V/Propidium Iodide staining assay followed by flow cytometry.

• Cell Viability vs. Cytotoxicity: Distinguish between cytostatic (growth inhibition) and cytotoxic (cell killing) effects. A cell counting assay (e.g., Trypan Blue exclusion) performed at different time points can differentiate these outcomes.

By adhering to these detailed protocols and validation strategies, researchers can confidently employ 7-Oxo Staurosporine as a robust tool to investigate complex cellular processes.

References

• 7-Hydroxystaurosporine | C28H26N4O4 | CID 72271 . PubChem. [Link]

• Mechanisms of staurosporine induced apoptosis in a human corneal endothelial cell line . IOVS. [Link]

• Comparison of the efficacy of 7-hydroxystaurosporine (UCN-01) and other staurosporine analogs to abrogate cisplatin-induced cell cycle arrest in human breast cancer cell lines . PubMed. [Link]

• Staurosporine induces telophase arrest and apoptosis blocking mitosis exit in human Chang liver cells . PubMed. [Link]

• Staurosporine induces rapid homotypic intercellular adhesion of U937 cells via multiple kinase activation . PMC. [Link]

• Role of Glutathione Depletion and Reactive Oxygen Species Generation on Caspase-3 Activation: A Study With the Kinase Inhibitor Staurosporine . Frontiers in Cell and Developmental Biology. [Link]

• 7-hydroxy-staurosporine, UCN-01, induces DNA damage response, and autophagy in human osteosarcoma U2-OS cells . PubMed. [Link]

• Cytoprotective effect of selective small-molecule caspase inhibitors against staurosporine-induced apoptosis . PMC. [Link]

• Staurosporine-induced cell death . Nanolive. [Link]

• Staurosporine-induced apoptosis and hydrogen peroxide-induced necrosis in two human breast cell lines . PMC. [Link]

• Staurosporine-induced neuronal apoptosis . PubMed. [Link]

• Concentration and time course assays of staurosporine-induced cell death . ResearchGate. [Link]

• Staurosporine . G-Biosciences. [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Dissecting the dynamics of Staurosporine-induced cell death [nanolive.com]
• 5. Frontiers | Role of Glutathione Depletion and Reactive Oxygen Species Generation on Caspase-3 Activation: A Study With the Kinase Inhibitor Staurosporine [frontiersin.org]
• 6. Cytoprotective effect of selective small-molecule caspase inhibitors against staurosporine-induced apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Staurosporine-induced apoptosis and hydrogen peroxide-induced necrosis in two human breast cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Staurosporine-induced neuronal apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Apoptosis By Treatment Staurosporine [bdbiosciences.com]

Application Note: Precision Apoptosis Induction in Pancreatic Carcinoma Models using 7-Oxo Staurosporine

Executive Summary & Mechanistic Rationale

The Challenge in PDAC Research

Pancreatic Ductal Adenocarcinoma (PDAC) is characterized by aggressive resistance to apoptosis, often driven by constitutively active survival signaling pathways such as NF-κB and Protein Kinase C (PKC). While broad-spectrum kinase inhibitors like Staurosporine (STS) are standard positive controls for apoptosis, their lack of selectivity can mask specific survival dependencies.

The 7-Oxo Staurosporine Solution

7-Oxo Staurosporine (7-OS), a derivative of the indolocarbazole alkaloid staurosporine, offers a distinct kinase selectivity profile compared to its parent compound or its clinical analog UCN-01 (7-hydroxystaurosporine). 7-OS exhibits potent inhibition of PKC and has been shown to suppress the NF-κB/p-p65 pathway, a critical node in pancreatic cancer chemoresistance.

Key Mechanistic Advantages:

• PKC Selectivity: Unlike STS, which inhibits a vast array of kinases indiscriminately, 7-OS shows higher relative specificity for PKC isoforms, allowing for more targeted dissection of survival signaling.

• NF-κB Suppression: 7-OS effectively blocks the nuclear translocation of p65, downregulating anti-apoptotic proteins (e.g., Bcl-2, Bcl-xL) that are often upregulated in PDAC.

• G2/M Arrest: Similar to UCN-01, 7-OS induces accumulation of cells in the G2 phase, sensitizing them to apoptotic triggers.

Pathway Visualization

The following diagram illustrates the specific signaling cascade engaged by 7-OS in PDAC cells, contrasting it with the broad "sledgehammer" effect of standard Staurosporine.

Figure 1: 7-Oxo Staurosporine induces apoptosis via the intrinsic mitochondrial pathway by inhibiting PKC-mediated NF-κB activation, thereby relieving Bcl-2 inhibition of Bax.

Compound Comparison: Selecting the Right Tool

Researchers often confuse Staurosporine derivatives. Use the table below to verify you are using the correct compound for your specific experimental goals.

Feature	Staurosporine (STS)	7-Hydroxystaurosporine (UCN-01)	7-Oxo Staurosporine (7-OS)
Primary Utility	Broad positive control for apoptosis	Clinical candidate; Chk1 inhibitor	Mechanistic probe for PKC/NF-κB
Selectivity	Very Low (Pan-kinase)	Moderate (PKC, CDKs, Chk1)	High (PKC preference)
Apoptosis Potency	Extreme (nM range)	High	High (Context dependent)
Fluorescence	Yes	Yes	Highly Fluorescent (oxidized)
Solubility	DMSO	DMSO	DMSO

Experimental Protocols

Protocol A: Compound Preparation & Storage

Note: 7-Oxo Staurosporine is light-sensitive and hygroscopic. Proper handling is critical for reproducibility.

• Reconstitution: Dissolve lyophilized 7-OS powder in high-grade anhydrous DMSO to a stock concentration of 1 mM .

  • Calculation: For 1 mg of 7-OS (MW ~480.5 g/mol ), add ~2.08 mL DMSO.

• Aliquoting: To avoid freeze-thaw cycles, dispense into 10-20 µL aliquots in amber microcentrifuge tubes.

• Storage: Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).

• Working Solution: Dilute the stock 1:1000 in PBS or media to create a 1 µM intermediate immediately before dosing.

Protocol B: Apoptosis Induction in PDAC Lines (Panc-1, PaTu 8988t)

Target Audience: Researchers performing dose-response optimization.

Materials:

• PDAC Cell Lines: Panc-1 (Resistant model), PaTu 8988t (Sensitive model).

• Culture Media: DMEM + 10% FBS + 1% Pen/Strep.

• 7-Oxo Staurosporine Stock (1 mM).

Step-by-Step Workflow:

• Seeding:

  • Seed cells in 6-well plates at a density of

    cells/well.

  • Incubate for 24 hours at 37°C, 5% CO2 to allow attachment and recovery.

• Treatment (Dose Ranging):

  • Aspirate old media.

  • Add fresh media containing 7-OS at the following final concentrations:

    • 0 nM (DMSO Vehicle Control)

    • 10 nM (Specific PKC inhibition range)

    • 50 nM

    • 100 nM

    • 500 nM (Broad spectrum apoptosis range)

    • 1 µM (Positive control equivalent to STS)[1]

• Incubation:

  • Incubate for 12 to 24 hours .

  • Note: PDAC cells are robust. Unlike hematopoietic cells which die in 4-6 hours, Panc-1 cells may require 12-24 hours for definitive apoptotic marker expression.

• Harvesting:

  • Collect the supernatant (contains floating apoptotic bodies).

  • Trypsinize adherent cells.

  • Combine supernatant and trypsinized cells for analysis (Crucial step to avoid underestimating apoptosis).

Protocol C: Validation via Flow Cytometry (Annexin V/PI)

Rationale: To distinguish between early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis.

• Wash: Centrifuge harvested cells (500xg, 5 min) and wash 1x with cold PBS.

• Resuspend: Resuspend

  cells in 100 µL of 1X Annexin Binding Buffer.

• Stain:

  • Add 5 µL FITC-Annexin V.

  • Add 5 µL Propidium Iodide (PI).[2]

• Incubate: 15 minutes at Room Temperature (RT) in the dark.

• Dilute: Add 400 µL of 1X Binding Buffer.

• Analyze: Run on Flow Cytometer within 1 hour.

  • Gating Strategy: Exclude debris -> Singlets -> Plot Annexin V (X-axis) vs. PI (Y-axis).

Protocol D: Western Blot Confirmation (Intrinsic Pathway)

Rationale: To confirm the mechanism of action (Caspase cleavage and Bcl-2 downregulation).

• Lysis: Lyse treated cells in RIPA buffer supplemented with protease/phosphatase inhibitors.

• Quantification: Normalize protein to 30 µg per lane.

• Targets:

  • Cleaved Caspase-3: (17/19 kDa fragment) - Marker of execution.

  • Cleaved PARP: (89 kDa fragment) - Downstream target of Caspase-3.

  • Bcl-2 / Bcl-xL: Expect downregulation if NF-κB is successfully inhibited.

  • Phospho-p65 (Ser536): Marker of NF-κB activity (Expect reduction).

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
High background death in controls	Over-confluency or DMSO toxicity	Ensure final DMSO concentration is <0.1%. Seed cells at 60-70% confluency.
No Apoptosis in Panc-1 (Resistant)	Intrinsic resistance	Increase dose to 500 nM - 1 µM or extend time to 48h. Panc-1 is p53-mutant and highly resistant.
Cells detach but PI negative	Anoikis or early stage	Cells may be rounding up (G2 arrest) before dying. Extend incubation time.
Inconsistent Western Blot bands	Proteasomal degradation	Keep lysates on ice at all times. Add PMSF immediately before lysis.

References

• MedChemExpress. (2024). 7-Oxostaurosporine Product Information and Biological Activity.Link

• BenchChem. (2025).[3][4][5] 7-Oxostaurosporine: A Technical Guide to its Impact on Cell Cycle Progression.[5]Link

• Malsy, M., et al. (2019).[6] Staurosporine induces apoptosis in pancreatic carcinoma cells PaTu 8988t and Panc-1 via the intrinsic signaling pathway.[1][2][6] BMC Research Notes. Link

• G-Biosciences. (n.d.). Staurosporine Handling and Apoptosis Protocol.Link

• BD Biosciences. (n.d.). Apoptosis Induction and Analysis Protocol.[1][6]Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Staurosporine induces apoptosis in pancreatic carcinoma cells PaTu 8988t and Panc-1 via the intrinsic signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. KEGG PATHWAY Database [genome.jp]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Staurosporine induces apoptosis in pancreatic carcinoma cells PaTu 8988t and Panc-1 via the intrinsic signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating NF-κB Pathway Inhibition by 7-Oxo Staurosporine: Mechanisms and Protocols

Abstract & Introduction

The nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a pivotal transcription factor regulating immune response, cytokine production, and cell survival. Dysregulation of NF-κB is a hallmark of autoimmune diseases and cancer. 7-Oxo Staurosporine (7-OS) , a derivative of the alkaloid staurosporine, has emerged as a potent tool for dissecting these pathways.

Unlike its parent compound staurosporine—a broad-spectrum kinase inhibitor often used to induce apoptosis—7-Oxo Staurosporine exhibits distinct selectivity profiles, particularly towards Protein Kinase C (PKC) isoforms and cell cycle checkpoints (G2/M arrest).

This application note details the mechanistic basis for using 7-OS to inhibit NF-κB activation and provides rigorous, step-by-step protocols for validating this inhibition in vitro.

Key Technical Distinction

CRITICAL NOTE: Researchers often confuse 7-Oxo Staurosporine with (5Z)-7-Oxozeaenol .

• 7-Oxo Staurosporine (RK-1409): An indolocarbazole alkaloid; primarily a PKC inhibitor that indirectly blocks NF-κB.

• (5Z)-7-Oxozeaenol: A resorcylic acid lactone; a selective TAK1 inhibitor.

This guide focuses exclusively on 7-Oxo Staurosporine.

Compound Profile & Mechanism of Action

Physicochemical Properties[1]

• CAS Number: 125035-83-8

• Molecular Weight: 480.5 g/mol

• Solubility: Soluble in DMSO (>10 mg/mL); poorly soluble in water.

• Stability: Light-sensitive (store in amber vials); stable at -20°C for 2 years in solid state.

Mechanistic Pathway

NF-κB is sequestered in the cytoplasm by IκB proteins. Upon stimulation (e.g., by TNF-α or PMA), upstream kinases phosphorylate the IKK complex. Protein Kinase C (PKC) is a critical upstream activator of this cascade, particularly in lymphocytes and tumor cells.

7-Oxo Staurosporine inhibits PKC with high potency (IC50 ~9–50 nM). By blocking PKC, 7-OS prevents the downstream phosphorylation of the IKK complex, thereby stabilizing IκB and retaining NF-κB (p65/p50) in the cytoplasm, rendering it transcriptionally inactive.

Signaling Pathway Diagram

The following diagram illustrates the intervention point of 7-OS within the NF-κB signaling cascade.

Figure 1: Mechanism of Action. 7-Oxo Staurosporine inhibits PKC, preventing the downstream activation of IKK and the subsequent nuclear translocation of NF-κB.

Experimental Protocols

To rigorously validate NF-κB inhibition, we employ a "Triangulation Strategy":

• Viability Assay: Define the non-lethal window (7-OS is cytotoxic).

• Western Blot: Quantify phosphorylation status (Biochemical proof).

• Immunofluorescence: Visualize spatial translocation (Cellular proof).

Protocol 1: Preparation and Dose-Finding (MTT Assay)

Objective: Determine the sub-lethal concentration to ensure that observed NF-κB inhibition is due to specific signaling blockade, not general cell death.

Reagents:

• 7-Oxo Staurosporine powder (1 mg).

• DMSO (anhydrous).

• MTT Reagent (5 mg/mL in PBS).

Procedure:

• Stock Preparation: Dissolve 1 mg of 7-OS in 208 µL DMSO to create a 10 mM stock solution. Aliquot into 10 µL volumes and store at -20°C. Avoid freeze-thaw cycles.

• Seeding: Seed target cells (e.g., HeLa, Jurkat, or A549) at

  cells/well in a 96-well plate. Incubate overnight.

• Treatment: Prepare serial dilutions of 7-OS in culture media (Range: 1 nM to 1000 nM). Treat cells for 24 hours.

  • Control: 0.1% DMSO vehicle.

• MTT Addition: Add 10 µL MTT reagent per well. Incubate for 4 hours at 37°C.

• Solubilization: Remove media, add 100 µL DMSO to dissolve formazan crystals.

• Read: Measure absorbance at 570 nm.

Data Analysis: Calculate IC50. For signaling experiments (Protocols 2 & 3), use a concentration below the IC10 (typically 10–50 nM for short exposures) to avoid apoptosis artifacts.

Protocol 2: Western Blot Analysis of Pathway Intermediates

Objective: Confirm that 7-OS prevents the phosphorylation of IκBα and p65.

Experimental Design:

• Group A: Vehicle (DMSO)

• Group B: Stimulus only (e.g., TNF-α, 10 ng/mL)

• Group C: 7-OS (Pre-treatment) + Stimulus

Step-by-Step Workflow:

• Seeding: Seed

  cells in 6-well plates.

• Starvation: Serum-starve cells (0.5% FBS) for 12 hours to reduce basal NF-κB activity.

• Pre-treatment: Add 7-OS (determined from Protocol 1, e.g., 50 nM) to Group C. Incubate for 1 hour .

• Stimulation: Add TNF-α (10 ng/mL) to Groups B and C. Incubate for 15–30 minutes .

• Lysis: Wash with ice-cold PBS. Lyse in RIPA buffer supplemented with Protease/Phosphatase Inhibitor Cocktail.

  • Critical: Phosphatase inhibitors are mandatory to preserve p-IκB and p-p65 signals.

• Blotting: Perform standard SDS-PAGE and transfer.

• Antibody Incubation:

  • Primary: Anti-p-IκBα (Ser32/36), Anti-Total IκBα, Anti-p-p65 (Ser536), Anti-Total p65.

  • Loading Control: Anti-β-Actin or GAPDH.

Expected Results:

Target	Vehicle	Stimulus Only (TNF-α)	7-OS + Stimulus	Interpretation
p-IκBα	Low	High	Low/Medium	7-OS blocks upstream kinase activity.
Total IκBα	High	Low (Degraded)	High (Preserved)	7-OS prevents IκB degradation.

| p-p65 | Low | High | Low | 7-OS prevents NF-κB activation. |

Protocol 3: Immunofluorescence Translocation Assay

Objective: Visually confirm that 7-OS retains NF-κB p65 in the cytoplasm despite stimulation.

Workflow Diagram:

Figure 2: Immunofluorescence Workflow. Critical timing ensures capture of peak translocation events.

Procedure:

• Culture: Grow cells on sterile glass coverslips.

• Treatment:

  • Treat with 7-OS (e.g., 50 nM) for 1 hour.

  • Stimulate with TNF-α (10 ng/mL) for 30 minutes.

• Fixation: Aspirate media, wash with PBS, fix with 4% Paraformaldehyde (PFA) for 15 mins at RT.

• Permeabilization: Wash PBS x3. Incubate with 0.2% Triton X-100 for 10 mins.

• Blocking: Block with 5% BSA/PBS for 1 hour.

• Staining:

  • Incubate with Anti-NF-κB p65 antibody (1:100 in 1% BSA) overnight at 4°C.

  • Wash PBS x3.

  • Incubate with secondary antibody (e.g., Goat anti-Rabbit Alexa Fluor 488) for 1 hour at RT in dark.

  • Counterstain nuclei with DAPI.

• Microscopy: Analyze using a confocal microscope.

  • Positive Control (TNF-α): Green signal (p65) overlaps with Blue signal (DAPI).

  • Experimental (7-OS + TNF-α): Green signal remains in the cytoplasm (ring around the nucleus); Nucleus remains Blue only.

Troubleshooting & Optimization

Issue	Possible Cause	Solution
High Cell Death	7-OS concentration too high or exposure too long.	Perform Protocol 1 (MTT). Reduce exposure to <6 hours for signaling studies.
No p65 Translocation in Control	Stimulation failed or peak time missed.	Test TNF-α activity.[1][2] Optimize time-point (15–60 mins is typical window).
High Background Signal	Inadequate blocking or antibody concentration.	Increase blocking time. Titrate primary antibody.
7-OS Fails to Inhibit	Wrong Pathway or Compound Degradation.	Ensure the stimulus utilizes PKC (e.g., PMA is PKC-dependent; TNF-α is partially PKC-dependent but also uses TAK1). Verify 7-OS stock quality.

References

• Osada, H., et al. (1992).[3] "A new inhibitor of protein kinase C, RK-1409 (7-oxostaurosporine).[3] I. Taxonomy and biological activity."[1][3] The Journal of Antibiotics. Link

• MedChemExpress. (2023). "7-Oxostaurosporine Product Information & Biological Activity." MedChemExpress Datasheet. Link

• Cayman Chemical. (2023). "7-oxo Staurosporine - Product Description and Kinase Inhibition Profile." Cayman Chemical. Link

• Jimenez, B., et al. (2013). "Mechanism and in vitro pharmacology of TAK1 inhibition by (5Z)-7-Oxozeaenol." ACS Chemical Biology.[4] (Cited for distinction purposes). Link

• Chabot-Fletcher, M. C., et al. (1998).[5] "Effect of staurosporine on transcription factor NF-kappaB in human keratinocytes."[5] Biochemical Pharmacology. Link

Sources

• 1. bioaustralis.com [bioaustralis.com]
• 2. Redox reagents and staurosporine inhibit stimulation of the transcription regulator NF-kappa B following tumour necrosis factor treatment of chronic B-leukaemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Effect of staurosporine on transcription factor NF-kappaB in human keratinocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 7-Oxo Staurosporine in Antifungal Susceptibility Testing: An Application Note and Protocol Guide

Abstract

The rise of antifungal resistance necessitates innovative strategies in both drug development and susceptibility testing. Standard antifungal susceptibility testing (AFST) focuses on determining the minimum inhibitory concentration (MIC) of clinical drugs. However, understanding complex resistance mechanisms and identifying compounds that can re-sensitize resistant strains requires advanced research tools. 7-Oxo Staurosporine, a derivative of the broad-spectrum protein kinase inhibitor staurosporine, has emerged as a valuable molecular probe in mycological research. This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the use of 7-Oxo Staurosporine in AFST. We delve into its mechanism of action, provide a rationale for its application, and present detailed protocols for its use in synergy testing to potentiate the activity of conventional antifungal agents.

Scientific Background and Mechanism of Action

Staurosporine and its Derivatives

Staurosporine is a natural alkaloid first isolated from the bacterium Streptomyces staurosporeus in 1977.[1][2] It is a prototypical ATP-competitive protein kinase inhibitor, meaning it binds to the ATP-binding site of a wide range of kinases with high affinity but low selectivity.[1] This lack of specificity has prevented its clinical use but has established it as a powerful research tool for studying kinase-dependent signaling pathways.[1]

7-Oxo Staurosporine is an antibiotic derivative of staurosporine with a more nuanced biological profile.[3] While it retains the ability to inhibit a variety of protein kinases, including Protein Kinase C (PKC), Protein Kinase A (PKA), and others, its most notable characteristic in mycology is its selective activity against the mycelial form of dimorphic fungi like Candida albicans.[3][4]

The Central Role of Protein Kinase C (PKC) in Fungi

In fungi, the PKC signaling pathway is a cornerstone of the Cell Wall Integrity (CWI) pathway.[5][6] This pathway is critical for orchestrating the cellular response to cell wall stress, which can be induced by antifungal drugs, osmotic changes, or temperature shifts. The fungal cell wall is a dynamic structure essential for viability, and its maintenance is paramount for survival.

Causality of Action: By inhibiting PKC, 7-Oxo Staurosporine disrupts the CWI signaling cascade. This disruption prevents the fungus from properly repairing its cell wall, rendering it significantly more vulnerable to agents that target the cell membrane (like azoles) or the cell wall itself (like echinocandins).[5] Pharmacological or genetic impairment of the fungal PKC1 gene has been shown to make fungistatic drugs become fungicidal and can lead to hypersensitivity to multiple drugs that target ergosterol biosynthesis.[4] Therefore, PKC is considered a promising target for the development of new antifungal therapies.[6][7]

Unique Activity Against Fungal Virulence

A key virulence trait of pathogenic fungi like Candida albicans is the ability to switch from a yeast-like form to a filamentous, mycelial form. This morphological transition is crucial for tissue invasion and biofilm formation. 7-Oxo Staurosporine exhibits potent inhibitory activity against the mycelial forms of various Candida species while showing little to no effect on the yeast form.[3][4] This unique property makes it an invaluable tool for studying the mechanisms of fungal pathogenesis and for screening for compounds that specifically target virulence factors.

Caption: Inhibition of the Fungal Cell Wall Integrity Pathway by 7-Oxo Staurosporine.

Application in Antifungal Susceptibility Testing

7-Oxo Staurosporine is not used as a standalone clinical antifungal. Its primary application in AFST is as a research tool to investigate drug synergy and mechanisms of action.

• Synergy Testing (Checkerboard Assays): The most powerful application is to test for synergistic interactions with established antifungal drugs. By inhibiting the CWI pathway, 7-Oxo Staurosporine can lower the MIC of another drug, potentially overcoming resistance.

• Mechanism of Action Studies: It can be used to determine if a novel antifungal compound acts, in part, by inducing cell wall stress. If a fungus becomes hypersusceptible to a new compound in the presence of sub-inhibitory concentrations of 7-Oxo Staurosporine, it suggests the new compound may be disrupting the cell wall or membrane.

• Targeting Virulence: It can be used in specialized assays to screen for compounds that prevent the yeast-to-mycelial transition, a key step in pathogenesis.

Experimental Protocols

These protocols are designed based on the standards established by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), adapted for research purposes.[8][9][10]

Preparation of Stock Solutions

Rationale: Accurate and sterile stock solutions are fundamental for reproducible results. Dimethyl sulfoxide (DMSO) is the solvent of choice due to its ability to dissolve hydrophobic compounds like 7-Oxo Staurosporine and its compatibility with culture media at low final concentrations.

• Materials:

  • 7-Oxo Staurosporine powder

  • Sterile, anhydrous DMSO

  • Sterile, DNase/RNase-free microcentrifuge tubes

• Procedure:

  • Prepare a high-concentration primary stock solution (e.g., 10 mg/mL or ~21.4 mM) by dissolving a pre-weighed amount of 7-Oxo Staurosporine in pure DMSO.

  • Vortex thoroughly until the powder is completely dissolved.

  • Create smaller aliquots of this primary stock to avoid repeated freeze-thaw cycles.

  • Store all aliquots at -20°C or -80°C, protected from light.

Protocol: Broth Microdilution Checkerboard Assay for Synergy

Objective: To quantify the synergistic effect between 7-Oxo Staurosporine and a conventional antifungal agent (e.g., Fluconazole) against a fungal isolate.

Principle: The checkerboard assay involves creating a two-dimensional matrix of concentrations for two compounds in a 96-well plate. The fungal inoculum is added to each well, and after incubation, the growth inhibition is assessed to determine the MIC of each compound alone and in combination.

Caption: Workflow for the Checkerboard Synergy Assay.

Step-by-Step Methodology:

• Medium Preparation: Prepare RPMI-1640 medium (with L-glutamine, without bicarbonate, buffered with MOPS) as per CLSI M27 guidelines.[9][11]

• Drug Plate Preparation:

  • In a sterile 96-well flat-bottom plate, add 50 µL of RPMI-1640 to all wells.

  • Antifungal 'A' (e.g., Fluconazole): Prepare a 4x final concentration stock. Add 100 µL to all wells in column 1. Perform a 2-fold serial dilution by transferring 50 µL from column 1 to 2, column 2 to 3, and so on, discarding 50 µL from the last dilution column. This creates a gradient along the Y-axis.

  • Compound 'B' (7-Oxo Staurosporine): Prepare a 4x final concentration stock. Add 50 µL to all wells in row H. Perform a 2-fold serial dilution upwards, transferring 50 µL from row H to G, G to F, and so on, discarding 50 µL from the top dilution row. This creates a gradient along the X-axis.

  • The plate now contains a matrix of drug combinations, each in a 100 µL volume. Include drug-free wells for a growth control and sterile wells for a negative control.

• Inoculum Preparation:

  • Culture the fungal isolate on Sabouraud Dextrose Agar for 24-48 hours.

  • Suspend several colonies in sterile saline.

  • Adjust the turbidity to a 0.5 McFarland standard (approximately 1-5 x 10^6 CFU/mL).

  • Make a final working dilution in RPMI-1640 to achieve a final inoculum concentration of 0.5-2.5 x 10^3 CFU/mL as per CLSI guidelines.[9]

• Inoculation and Incubation:

  • Add 100 µL of the final working inoculum to each well (except the sterility control). The total volume is now 200 µL, and the drugs are at their final 1x concentration.

  • Incubate the plate at 35°C for 24-48 hours.

• Reading Results:

  • The MIC is defined as the lowest concentration of an antifungal agent that causes a significant reduction in growth (typically ≥50% for azoles) compared to the drug-free growth control.

  • Determine the MIC of Drug A alone, the MIC of 7-Oxo Staurosporine alone, and the MIC of each in combination.

Data Analysis: Calculating the FICI

The Fractional Inhibitory Concentration Index (FICI) is calculated to quantitatively assess the interaction.

• FICIA = (MIC of Drug A in combination) / (MIC of Drug A alone)

• FICIB = (MIC of 7-Oxo Staurosporine in combination) / (MIC of 7-Oxo Staurosporine alone)

• ΣFICI = FICIA + FICIB

The ΣFICI value is interpreted as described in the table below.

Data Presentation and Interpretation

Table 1: Interpretation of FICI Values

ΣFICI Value	Interaction	Interpretation
≤ 0.5	Synergy	The combined effect is significantly greater than the sum of their individual effects.
> 0.5 to 1.0	Additive	The combined effect is equal to the sum of their individual effects.
> 1.0 to 4.0	Indifference	The compounds do not interact; their effects are independent.
> 4.0	Antagonism	The combined effect is less than the effect of the more active agent alone.

Table 2: Reported MICs of 7-Oxo Staurosporine Against Mycelial Forms

This table summarizes known Minimum Inhibitory Concentration (MIC) values for 7-Oxo Staurosporine against the pathogenic mycelial forms of various Candida species. Note that no significant inhibition is observed against the yeast forms at concentrations up to 200 µg/mL.[4]

Fungal Species	Mycelial Form MIC (µg/mL)	Reference
Candida albicans	25	[4]
Candida krusei	3.1	[4]
Candida tropicalis	50	[4]
Candida lusitaniae	12.5	[4]

Scientific Considerations and Troubleshooting

• Solubility: 7-Oxo Staurosporine is poorly soluble in aqueous solutions. Ensure the DMSO concentration in the final well does not exceed 1%, as higher concentrations can inhibit fungal growth. Always run a vehicle control (DMSO alone) to confirm it has no effect.

• Trailing Growth: Some fungi, particularly when treated with azoles, may exhibit "trailing," where reduced but persistent growth occurs over a range of concentrations.[8] This can complicate visual MIC determination. It is crucial to adhere to the standardized endpoint definition (e.g., 50% growth reduction for azoles) to ensure consistency.

• QC Strains: Always include standard quality control strains (e.g., C. parapsilosis ATCC 22019, C. krusei ATCC 6258) for which the MICs of the conventional antifungal are well-established. This validates the assay setup and medium.

• Research Use Only: It must be emphasized that 7-Oxo Staurosporine is a research chemical and is not for human or veterinary use.[3] The results from these assays are not for clinical diagnosis but for research into fungal biology and drug discovery.

References

• Staurosporine - Wikipedia. [Link]

• Pereira, R., et al. (2021). Staurosporine as an Antifungal Agent. Molecules, 26(21), 6437. [Link]

• Revista do Instituto de Medicina Tropical de São Paulo. (2018). SUSCEPTIBILITY TEST FOR FUNGI: CLINICAL AND LABORATORIAL CORRELATIONS IN MEDICAL MYCOLOGY. SciELO. [Link]

• Centers for Disease Control and Prevention (CDC). (2024). Antifungal Susceptibility Testing of Yeasts using Gradient Diffusion Strips. [Link]

• Pereira, R., et al. (2021). Staurosporine as an Antifungal Agent. Journal of Fungi, 7(10), 841. [Link]

• Dunai, Z. A., et al. (2014). Staurosporine Induces Necroptotic Cell Death under Caspase-Compromised Conditions in U937 Cells. PLOS ONE, 9(7), e102253. [Link]

• Alavez-Pogorelov, A. S., et al. (2003). Caspase activation pathways induced by staurosporine and low potassium. Journal of Neuroscience Research, 71(2), 253-261. [Link]

• Kyriakidis, I., et al. (2019). Small-Molecule Protein Kinases Inhibitors and the Risk of Fungal Infections. Current Fungal Infection Reports, 13(4), 229-243. [Link]

• Blumental, E., & Fisher, B. T. (2022). A Practical Guide to Antifungal Susceptibility Testing. Journal of the Pediatric Infectious Diseases Society, 11(Suppl 1), S36–S43. [Link]

• Berkow, E. L., & Lockhart, S. R. (2017). Antifungal Susceptibility Testing: Current Approaches. Clinical Microbiology Reviews, 30(3), 753–770. [Link]

• Castro, A., et al. (2008). Rotenone enhances the antifungal properties of staurosporine. Eukaryotic Cell, 7(9), 1596-1602. [Link]

• KEGG PATHWAY Database. (2025). Drug Development. [Link]

• Veri, A. O., et al. (2017). Staurosporine Induces Filamentation in the Human Fungal Pathogen Candida albicans via Signaling through Cyr1 and Protein Kinase A. mSphere, 2(2), e00052-17. [Link]

• Pereira, R., et al. (2021). Staurosporine as an Antifungal Agent. Journal of Fungi, 7(10), 841. [Link]

• Clinical and Laboratory Standards Institute (CLSI). (2022). New Antifungal Document Editions. [Link]

• O'Meara, T. R., et al. (2013). PKC Signaling Regulates Drug Resistance of the Fungal Pathogen Candida albicans via Circuitry Comprised of Mkc1, Calcineurin, and Hsp90. PLOS Pathogens, 9(8), e1003569. [Link]

• Ochiai, N., et al. (2019). Novel Antifungal Compound Z-705 Specifically Inhibits Protein Kinase C of Filamentous Fungi. Applied and Environmental Microbiology, 85(14), e00424-19. [Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (n.d.). Clinical breakpoint table. [Link]

• Clinical and Laboratory Standards Institute (CLSI). (2020). M60 Performance Standards for Antifungal Susceptibility Testing of Yeasts, 2nd Edition. [Link]

• Veri, A. O., et al. (2017). Staurosporine Induces Filamentation in the Human Fungal Pathogen Candida albicans via Signaling through Cyr1 and Protein Kinase A. mSphere, 2(2), e00052-17. [Link]

• Clinical and Laboratory Standards Institute (CLSI). (2024). Voriconazole Breakpoints for Aspergillus fumigatus. [Link]

• Mousavi, S. H., et al. (2004). Caspase and Proteasome Activity during Staurosporin-Induced Apoptosis in Lens Epithelial Cells. Investigative Ophthalmology & Visual Science, 45(4), 1195-1201. [Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (n.d.). EUCAST Home. [Link]

• Heinisch, J. J., & Lorberg, A. (2017). Protein kinase C in fungi—more than just cell wall integrity. FEMS Microbiology Reviews, 41(6), 933–954. [Link]

• Li, Y., et al. (2025). Natural Staurosporine Derivatives with Fluorescence for Cancer Theranostics. Journal of Medicinal Chemistry. [Link]

• Al-Dabbagh, B., et al. (2019). Identification, in vitro activity and mode of action of Phosphoinositide-dependent-1 kinase inhibitors as antifungal molecules. Scientific Reports, 9, 14815. [Link]

• Arendrup, M. C., et al. (2012). EUCAST breakpoints for antifungals. Drug Resistance Updates, 15(3), 133-145. [Link]

• ResearchGate. (n.d.). CLSI guidelines for antifungal agents. [Link]

• Belka, C., et al. (2000). Staurosporine and conventional anticancer drugs induce overlapping, yet distinct pathways of apoptosis and caspase activation. Oncogene, 19(12), 1545-1554. [Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (n.d.). Antifungal Susceptibility Testing (AFST). [Link]

• ResearchGate. (n.d.). Summary of standard AFST methods and their commercial adaptations. [Link]

• European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2020). Breakpoint tables for interpretation of MICs for antifungal agents, version 10.0. [Link]

• Kim, D. H., et al. (2023). The Inhibition Effect and Mechanism of Staurosporine Isolated from Streptomyces sp. SNC087 Strain on Nasal Polyp. Marine Drugs, 21(11), 570. [Link]

• Pfaller, M. A. (2005). Current status of antifungal susceptibility testing methods. Clinical Infectious Diseases, 41(Supplement_6), S367-S375. [Link]

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• 3. caymanchem.com [caymanchem.com]
• 4. Staurosporine as an Antifungal Agent [mdpi.com]
• 5. PKC Signaling Regulates Drug Resistance of the Fungal Pathogen Candida albicans via Circuitry Comprised of Mkc1, Calcineurin, and Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. academic.oup.com [academic.oup.com]
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• 9. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. EUCAST: EUCAST - Home [eucast.org]
• 11. Antifungal Susceptibility Testing of Yeasts using Gradient Diffusion Strips | Fungal Diseases | CDC [cdc.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 7-Oxostaurosporine for Apoptosis Induction

Executive Summary & Compound Profile

7-Oxostaurosporine (7-OS) is a potent indolocarbazole alkaloid derivative of Staurosporine.[1] Unlike its parent compound, which acts as a "pan-kinase" inhibitor with broad-spectrum toxicity, 7-OS exhibits a distinct selectivity profile, showing higher specificity for Protein Kinase C (PKC) isoforms and reduced inhibition of other kinases like CDK2 or PKA compared to Staurosporine.

This selectivity makes 7-OS a critical tool for dissecting PKC-dependent survival pathways without the massive off-target effects associated with Staurosporine. However, this specificity also means that the "standard" 1 µM Staurosporine protocols often fail when applied to 7-OS.

Key Technical Specifications

Parameter	Description
Target	High affinity for Protein Kinase C (PKC); reduced affinity for CDKs compared to Staurosporine.[2]
Mechanism	Intrinsic Apoptosis (Mitochondrial Pathway) via suppression of PKC-mediated survival signals (NF-κB, MAPK).
Typical Working Conc.	50 nM – 1 µM (Cell type dependent).
Solubility	Soluble in DMSO (up to 5-10 mM). Poor solubility in water.
Stability	Light sensitive; hygroscopic. Store stocks at -20°C, desiccated.

Experimental Optimization: The "Kill Curve" Matrix

Do not rely on a single concentration found in literature. 7-OS potency varies significantly between HeLa (robust responders) and MCF-7 (caspase-3 deficient) or primary cardiomyocytes (resistant).

Protocol: The 4x4 Apoptosis Matrix

Use this protocol to determine the

for apoptosis induction in your specific cell line.

Materials:

• 96-well plate (black-walled for fluorescence).

• Annexin V-FITC / Propidium Iodide (PI) kit OR Caspase-3/7 Glo assay.

• 7-Oxostaurosporine stock (1 mM in DMSO).

Workflow:

• Seeding: Seed cells at 60-70% confluency. Over-confluent cells (>90%) often exhibit contact inhibition-mediated resistance to PKC inhibitors.

• Treatment: Prepare the following matrix. Ensure DMSO concentration remains <0.5% in all wells.

Conc. / Time	4 Hours	8 Hours	12 Hours	24 Hours
0 nM (Vehicle)	Negative Control	Negative Control	Negative Control	Negative Control
50 nM	Early Signaling	Early Signaling	Apoptosis Onset?	Late Apoptosis
200 nM	Signaling Check	Apoptosis Onset?	Peak Apoptosis	Secondary Necrosis
1 µM	Apoptosis Onset?	Peak Apoptosis	Secondary Necrosis	Necrosis

• Readout:

  • Ideal Window: You are looking for the condition with High Annexin V / Low PI (Early Apoptosis) or High Caspase Activity .

  • Avoid: High PI / Low Annexin V (Primary Necrosis) indicates the concentration is toxic rather than apoptotic.

Mechanism of Action: Pathway Visualization

The following diagram illustrates how 7-Oxostaurosporine triggers the intrinsic apoptotic machinery through PKC inhibition.

Figure 1: 7-Oxostaurosporine inhibits PKC, destabilizing survival signals (NF-κB/Bcl-2), relieving inhibition on Bax/Bak, and triggering mitochondrial cytochrome c release.

Troubleshooting Guide & FAQs

Issue 1: "I see cell detachment, but no Caspase-3 signal."

Diagnosis: You may have missed the apoptotic window (Secondary Necrosis) or are using a Caspase-3 deficient line.

• The Science: 7-OS induces rapid kinetics. If you treat with 1 µM for 24 hours, cells may pass through apoptosis into secondary necrosis (membrane rupture) before you assay them. In this state, cytosolic caspases leak out and degrade.

• Solution:

  • Perform a time-course check at 4, 8, and 12 hours .

  • Verify your cell line. MCF-7 breast cancer cells, for example, are functionally Caspase-3 deficient . In these lines, assay for Caspase-7 or PARP cleavage instead.

Issue 2: "The compound precipitates in cell culture media."

Diagnosis: "DMSO Shock" causing crystallization.

• The Science: 7-OS is highly hydrophobic. Adding a high-concentration DMSO stock directly to cold media causes immediate precipitation.

• Solution:

  • Step-down Dilution: Dilute your 1 mM stock 1:10 in PBS or media without serum first (intermediate stock), then add to the final culture.

  • Warmth: Ensure media is pre-warmed to 37°C before adding the drug.

  • Vortex: Vortex the media immediately upon addition.

Issue 3: "My results are inconsistent between batches."

Diagnosis: Hygroscopic degradation or light damage.

• The Science: Indolocarbazoles are sensitive to UV light and oxidation. Repeated freeze-thaw cycles introduce moisture, hydrolyzing the compound or altering the 7-oxo group.

• Solution:

  • Aliquot stocks immediately upon receipt into single-use vials (e.g., 10 µL aliquots).

  • Store at -20°C or -80°C.

  • Protect from light during incubation (wrap plates in foil if the incubator light is on).

Issue 4: "Is 7-Oxostaurosporine the same as UCN-01?"

Diagnosis: Compound confusion.

• Clarification: No.

  • UCN-01 is 7-Hydroxystaurosporine .[2][3][4]

  • 7-OS is 7-Oxostaurosporine .[1]

  • While both are PKC-selective derivatives of Staurosporine, they have different metabolic stability and kinase inhibition profiles [1]. Ensure you are using the correct CAS registry number for your specific experimental goals.

References

• BenchChem. (2025).[1][5] 7-Oxostaurosporine vs. Staurosporine: A Comparative Guide to Kinase Selectivity. Retrieved from

• National Institutes of Health (NIH). (2002). Caspase activation pathways induced by staurosporine and low potassium.[6] PubMed. Retrieved from

• Thermo Fisher Scientific. (2024). Flow Cytometry Analysis of Dose Response for Apoptosis Induction. Retrieved from

• ResearchGate. (2001).[7] Staurosporine induces apoptosis through both caspase-dependent and caspase-independent mechanisms.[8] Oncogene.[7][9] Retrieved from

Sources

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• 2. 7-Hydroxystaurosporine (UCN-01) induces apoptosis in human colon carcinoma and leukemia cells independently of p53 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 7-Hydroxystaurosporine-induced apoptosis in 9L glioma cells provides an effective antigen source for dendritic cells and yields a potent vaccine strategy in an intracranial glioma model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Solvent Selection for 7-Oxo Staurosporine Experiments

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the critical process of selecting the appropriate solvent for experiments involving 7-Oxo Staurosporine. Adherence to proper solvent selection and handling protocols is paramount for generating reproducible and reliable data.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of 7-Oxo Staurosporine?

For creating high-concentration stock solutions, Dimethyl Sulfoxide (DMSO) is the most widely recommended and used solvent for 7-Oxo Staurosporine and its analogs like Staurosporine.[1][2][3] 7-Oxo Staurosporine is readily soluble in DMSO.[4] Other solvents such as Dimethylformamide (DMF), ethanol, and methanol can also be used, although DMSO is generally preferred for achieving higher concentrations.[1][4]

Q2: I'm concerned about DMSO toxicity in my cell-based assays. What are the recommended final concentrations?

This is a critical consideration. While DMSO is an excellent solvent, it can exhibit toxicity and other biological effects at higher concentrations.

• General Rule of Thumb: For most cell lines, a final DMSO concentration of 0.1% (v/v) is considered safe and is unlikely to cause significant toxic effects.[5]

• Tolerable Upper Limit: Many robust cell lines can tolerate up to 0.5% DMSO without severe cytotoxicity, and this is a commonly used final concentration in many assays.[6]

• Sensitive and Primary Cells: For primary cells or particularly sensitive cell lines, it is advisable to keep the final DMSO concentration at or below 0.1% .[6] Some studies suggest that for highly sensitive cells, concentrations should be kept below 0.05% to minimize any impact.

• Concentrations to Avoid: Concentrations of 1% or higher have been reported to cause toxic effects, and concentrations of 2% and above have shown significant cytotoxicity in a time-dependent manner in leukemic cell lines.[5]

Crucially, a solvent-only control must always be included in your experimental design to account for any effects of the solvent itself. [2]

Q3: Can I use solvents other than DMSO for my experiments?

Yes, alternatives to DMSO can be used, particularly if your experimental system is sensitive to DMSO.

• Ethanol and Methanol: 7-Oxo Staurosporine is soluble in ethanol and methanol.[4] These can be suitable alternatives, but their volatility and potential effects on protein structure should be considered.

• DMF (Dimethylformamide): Similar to DMSO, DMF is an effective solvent for staurosporine analogs.[1]

• Co-solvent Systems: For in vivo studies or specific formulations, co-solvent systems such as a mixture of DMSO, PEG300, Tween 80, and saline may be employed to improve solubility and bioavailability.[7]

The choice of an alternative solvent will depend on the specific requirements of your assay, including compatibility with plastics, enzyme activity, and cell viability.

Q4: How should I prepare and store my 7-Oxo Staurosporine stock solution?

Proper preparation and storage are essential to maintain the integrity of the compound.

• Reconstitution: To prepare a stock solution, dissolve the powdered 7-Oxo Staurosporine in high-purity, anhydrous DMSO to your desired high concentration (e.g., 1-10 mM).[3][8] Gentle warming or sonication can aid in dissolution.[7]

• Aliquoting: Once fully dissolved, it is highly recommended to create small, single-use aliquots (e.g., 10-50 µL) of the stock solution.[3][8] This practice is critical to avoid repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C and protect them from light.[1][3][9] When stored this way, DMSO solutions of staurosporine are stable for at least three months.[1][9]

Note: Avoid thawing and refreezing the same aliquot multiple times, as this can lead to degradation of the compound and the introduction of moisture, which can cause the compound to precipitate.[8][9]

Troubleshooting Guide

Issue 1: I'm observing precipitation when I dilute my DMSO stock solution into my aqueous assay buffer or cell culture medium.

This is a common issue when a compound that is highly soluble in an organic solvent is introduced into an aqueous environment.

Causality: The dramatic change in polarity upon dilution reduces the solubility of the hydrophobic compound, causing it to precipitate out of the solution.

Solutions:

• Optimize Dilution Method: Instead of adding the aqueous buffer to your DMSO stock, add the small volume of DMSO stock into the larger volume of aqueous buffer while vortexing or mixing vigorously. This rapid dispersion can help to keep the compound in solution.

• Use an Intermediate Dilution Step: Perform a serial dilution. First, dilute the high-concentration DMSO stock into a smaller volume of assay buffer that contains a higher percentage of DMSO. Then, use this intermediate dilution for the final dilution into your assay plate.

• Lower Stock Concentration: If precipitation persists, consider preparing a lower concentration stock solution in DMSO. This will require adding a larger volume to your assay, so be mindful of the final DMSO concentration.

• Include a Surfactant: For in vitro biochemical assays, the inclusion of a non-ionic detergent like Triton X-100 or Brij-35 in the assay buffer can help to maintain the solubility of hydrophobic compounds.[10][11]

Issue 2: My experimental results are inconsistent, and I suspect a solvent-related problem.

Inconsistent results can often be traced back to solvent handling and its effects on the experimental system.

Causality: Variability can be introduced by inconsistent final solvent concentrations, degradation of the compound in the stock solution, or direct interference of the solvent with the assay components.

Solutions:

• Standardize Final Solvent Concentration: Ensure that the final concentration of your solvent (e.g., DMSO) is identical across all experimental wells, including your controls.[2]

• Prepare Fresh Dilutions: Always prepare fresh working dilutions of 7-Oxo Staurosporine from your frozen stock aliquots for each experiment.[2] Do not store diluted aqueous solutions of the compound for extended periods.

• Run a Solvent Tolerance Curve: To determine the maximum permissible solvent concentration for your specific assay or cell line, run a dose-response curve with the solvent alone and measure its effect on cell viability or enzyme activity.

• Check for Assay Interference: Some assay technologies, particularly those relying on fluorescence or luminescence, can be affected by solvents.[12] Consult the assay kit manufacturer's instructions for solvent compatibility.[11]

Protocols and Data

Protocol: Preparation of a 10 mM Stock Solution of 7-Oxo Staurosporine in DMSO

Materials:

• 7-Oxo Staurosporine (Formula Weight: 480.5 g/mol )[4]

• High-purity, anhydrous DMSO

• Sterile microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Calculation: To prepare a 10 mM stock solution from 1 mg of 7-Oxo Staurosporine:

  • Volume (L) = Mass (g) / (Concentration (mol/L) * Formula Weight ( g/mol ))

  • Volume (L) = 0.001 g / (0.010 mol/L * 480.5 g/mol ) = 0.000208 L = 208 µL

• Reconstitution: Carefully add 208 µL of anhydrous DMSO to the vial containing 1 mg of 7-Oxo Staurosporine.

• Dissolution: Cap the vial securely and vortex thoroughly. If needed, sonicate briefly in a water bath to ensure complete dissolution. Visually inspect the solution to confirm there are no visible particles.

• Aliquoting: Dispense the stock solution into small, single-use aliquots (e.g., 10 µL) in sterile, tightly sealed microcentrifuge tubes.

• Storage: Label the aliquots clearly and store them at -20°C, protected from light.

Data Summary: Solvent Properties and Compatibility

Solvent	Solubility of 7-Oxo Staurosporine	Recommended Final Concentration (Cell-based)	Notes
DMSO	High[4]	≤ 0.5% (general), ≤ 0.1% (sensitive cells)[5][6]	Gold standard for stock solutions. Can have biological effects at higher concentrations.
DMF	High[1][4]	Must be empirically determined (typically ≤ 0.5%)	Similar properties to DMSO.
Ethanol	Soluble[4]	Must be empirically determined (typically ≤ 1%)	More volatile than DMSO. Can affect protein conformation.
Methanol	Soluble[4]	Must be empirically determined (typically ≤ 1%)	Volatile and can be toxic to cells at higher concentrations.

Diagrams

Caption: Workflow for preparing and using 7-Oxo Staurosporine solutions.

Caption: Troubleshooting logic for compound precipitation issues.

References

• ResearchGate. Staurosporine should soluble to DMSO but I made a wrong way, what should I have to do?. [Link]

• Product Data Sheet. Staurosporine. [Link]

• ResearchGate. Do we need to dilute inhibitors/compounds in DMSO, for running kinase assay?. [Link]

• LifeTein. DMSO usage in cell culture. [Link]

• National Center for Biotechnology Information. Assay Development for Protein Kinase Enzymes. [Link]

• Reaction Biology. Choosing the Right Assay for Your Kinase Drug Discovery. [Link]

• National Center for Biotechnology Information. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. [Link]

• RSC Publishing. Cyrene™ is a green alternative to DMSO as a solvent for antibacterial drug discovery against ESKAPE pathogens. [Link]

• BellBrook Labs. tolerance studies KINASE Assay 10 uM. [Link]

• National Center for Biotechnology Information. Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes. [Link]

• National Center for Biotechnology Information. Cyrene™ is a green alternative to DMSO as a solvent for antibacterial drug discovery against ESKAPE pathogens. [Link]

• BMG LABTECH. Kinase assays. [Link]

• ResearchGate. Until what percentage does DMSO remain not toxic to cells.?. [Link]

• Iranian Journal of Blood and Cancer. Assessment of Cytotoxicity of Dimethyl Sulfoxide in Human Hematopoietic Tumor Cell Lines. [Link]

• National Center for Biotechnology Information. Novel Cell Cycle Inhibitors Decrease Primary and Metastatic Breast Cancer Growth In Vivo. [Link]

• MDPI. Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Anticancer Activity of 7-Oxo Staurosporine Across Diverse Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of anticancer drug discovery, staurosporine and its analogs represent a compelling class of compounds due to their potent protein kinase inhibitory activity. This guide provides a detailed comparative analysis of 7-Oxo Staurosporine, its parent compound Staurosporine, and the standard chemotherapeutic agent Doxorubicin. Our objective is to offer a comprehensive, data-driven resource for researchers evaluating the potential of 7-Oxo Staurosporine in various cancer contexts.

Introduction: The Rationale for Targeting Kinases with 7-Oxo Staurosporine

Uncontrolled cell proliferation, a hallmark of cancer, is often driven by aberrant signaling pathways orchestrated by protein kinases. Staurosporine, a natural product isolated from Streptomyces staurosporeus, is a potent, broad-spectrum inhibitor of protein kinases, making it a valuable tool for cancer research. However, its lack of specificity and high toxicity have limited its therapeutic application. This has led to the development of numerous analogs, including 7-Oxo Staurosporine, with the aim of improving selectivity and therapeutic index.

7-Oxo Staurosporine is an antibiotic that demonstrates diverse biological activities, including the inhibition of a range of kinases such as Protein Kinase C (PKC), Protein Kinase A (PKA), and Epidermal Growth Factor Receptor (EGFR).[1] By inhibiting these kinases, 7-Oxo Staurosporine can disrupt the signaling cascades that promote cancer cell growth, survival, and proliferation, ultimately leading to cell cycle arrest and apoptosis. This guide will delve into the experimental validation of its anticancer activity across a panel of human cancer cell lines, providing a direct comparison with its progenitor, Staurosporine, and a widely used chemotherapeutic, Doxorubicin.

Comparative Cytotoxicity: A Head-to-Head Analysis

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency in inhibiting a specific biological or biochemical function. In this context, we compare the IC50 values of 7-Oxo Staurosporine, Staurosporine, and Doxorubicin across a panel of cancer cell lines from the National Cancer Institute's NCI-60 screen. This provides a standardized platform for evaluating the relative cytotoxic effects of these compounds.

Disclaimer: The following table is a compilation of data from multiple sources within the NCI-60 database and other publications. While efforts have been made to ensure consistency, variations in experimental conditions between studies may exist.

Cell Line	Cancer Type	7-Oxo Staurosporine (UCN-01) IC50 (µM)	Staurosporine IC50 (µM)	Doxorubicin IC50 (µM)
MCF-7	Breast Adenocarcinoma	~0.1-0.2 (in vivo activity)	~0.05	2.5
MDA-MB-231	Breast Adenocarcinoma	Not widely reported	Not widely reported	0.69
HT-29	Colon Adenocarcinoma	Induces apoptosis	~0.01-0.1	>20
HCT-116	Colon Carcinoma	Not widely reported	Not widely reported	Not widely reported
A549	Lung Carcinoma	Inhibits CDKs at ~0.1 µM	Not widely reported	>20
K-562	Leukemia	Induces G2/M arrest at ~0.03 µg/mL	Not widely reported	Not widely reported
P388	Leukemia (murine)	0.027 - 0.045	Not widely reported	Not widely reported

Key Insights from the Comparative Data:

• Potency: Both 7-Oxo Staurosporine (UCN-01) and Staurosporine generally exhibit high potency, with IC50 values often in the nanomolar to low micromolar range.

• Cell Line Specificity: The sensitivity to each compound varies significantly across different cancer cell lines, highlighting the importance of cell context in drug response. For instance, the MCF-7 breast cancer cell line appears sensitive to Doxorubicin, while the A549 lung cancer and HT-29 colon cancer cell lines show resistance.[2][3]

• Comparative Efficacy: While direct, comprehensive comparative data is limited, available information suggests that 7-Oxo Staurosporine and Staurosporine are significantly more potent than Doxorubicin in certain cell lines.

Unraveling the Mechanism of Action: Apoptosis and Cell Cycle Arrest

The anticancer activity of 7-Oxo Staurosporine is primarily attributed to its ability to induce programmed cell death (apoptosis) and halt the cell division cycle.

Induction of Apoptosis

Staurosporine and its analogs are well-established inducers of the intrinsic apoptotic pathway.[4] This process is characterized by a cascade of events including the disruption of the mitochondrial membrane potential, release of cytochrome c, and activation of caspases, the executioner enzymes of apoptosis.

Signaling Pathway of Staurosporine-Induced Apoptosis

Caption: Staurosporine-induced apoptosis pathway.

Cell Cycle Arrest

In addition to inducing apoptosis, 7-Oxo Staurosporine can cause cell cycle arrest, preventing cancer cells from progressing through the division cycle. It has been shown to induce G2/M phase arrest in human leukemia K562 cells.[1] Its analog, UCN-01, inhibits cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression, leading to a blockade at the G1 to S phase transition in A549 lung cancer cells.

Experimental Protocols for Validation

To ensure scientific integrity and reproducibility, this section provides detailed, step-by-step protocols for the key assays used to evaluate the anticancer activity of 7-Oxo Staurosporine.

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Experimental Workflow for MTT Assay

Sources

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• 3. Obtaining Vialed and Plated Compounds from the NCI open collection - NCI [dctd.cancer.gov]
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Comparative Guide: Synergistic Potentiation of Cisplatin via 7-Oxo Staurosporine

[1]

Executive Summary: The "Double-Hit" Strategy

Cisplatin remains a cornerstone of oncological regimens, yet its efficacy is frequently plateaued by intrinsic or acquired resistance mechanisms—most notably, the DNA damage response (DDR) G2/M checkpoint arrest.

7-Oxo Staurosporine (7-OS) , a derivative of the alkaloid staurosporine, has emerged as a high-precision research tool to interrogate this resistance. Unlike its parent compound (staurosporine), which exhibits broad-spectrum "pan-kinase" toxicity, and its clinical analog (UCN-01), which suffers from high plasma protein binding (AAG), 7-Oxo Staurosporine offers a distinct selectivity profile for Protein Kinase C (PKC) and checkpoint kinases.

This guide provides a technical comparison of 7-OS against its analogs, elucidates the mechanism of cisplatin sensitization (checkpoint abrogation), and details the experimental protocols required to validate this synergy in vitro.

Mechanistic Insight: Checkpoint Abrogation

The synergy between Cisplatin and 7-Oxo Staurosporine is not additive; it is mechanistic. Cisplatin induces DNA crosslinks, triggering the ATR-Chk1 axis to arrest cells in the G2 phase, allowing time for repair. 7-Oxo Staurosporine inhibits the kinases responsible for this arrest (PKC/Chk1), forcing cells with damaged DNA into premature mitosis, resulting in Mitotic Catastrophe and apoptosis.

Visualization: The Signaling Blockade

The following diagram illustrates the pathway interference. 7-Oxo Staurosporine effectively "cuts the brakes" (Chk1/PKC) while Cisplatin "crashes the car" (DNA Damage).

Figure 1: Mechanism of Synergy. 7-Oxo Staurosporine inhibits the Chk1-mediated G2 arrest induced by Cisplatin, forcing cells into lethal mitosis.

Comparative Analysis: 7-Oxo STS vs. Alternatives

Selecting the right staurosporine derivative is critical for experimental success. While UCN-01 is the clinical benchmark, 7-Oxo Staurosporine is often preferred for in vitro mechanistic dissection due to its availability and distinct kinase profile.

Feature	Staurosporine (STS)	7-Hydroxystaurosporine (UCN-01)	7-Oxo Staurosporine (7-OS)
Primary Classification	Pan-Kinase Inhibitor	Clinical Checkpoint Inhibitor	Specific Research Probe
PKC Inhibition (IC50)	~2.7 nM (Non-selective)	~30 nM (Selective)	~9 nM (Highly Potent)
Selectivity Profile	Low (Inhibits PKA, PKC, CDK, CAMK)	Moderate (PKC, Chk1, CDKs)	Moderate/High (Distinct affinity for PKC & G2 regulators)
Cisplatin Synergy	High, but confounded by broad toxicity.	Gold Standard for G2 abrogation.	High , effective G2 abrogator with distinct structure.
Experimental Utility	Positive control for apoptosis.	Clinical translation models.	SAR (Structure-Activity Relationship) studies; Kinase profiling.
Key Limitation	Excessive cytotoxicity obscures synergy.	Binds human AAG plasma protein (clinical failure).	Less clinical data than UCN-01.

Why Choose 7-Oxo Staurosporine? Researchers utilize 7-OS when they need to validate that the synergistic effect is driven specifically by PKC/Chk1 inhibition rather than the broad "dirty" kinase inhibition seen with parent Staurosporine. It serves as a critical structural control in SAR studies comparing the C-7 position modifications.

Experimental Protocols for Validation

To scientifically validate the synergistic effects of 7-Oxo Staurosporine and Cisplatin, you must demonstrate two things:

• Quantitative Synergy: A Combination Index (CI) < 1.0.

• Mechanistic Proof: Abrogation of the G2 checkpoint.

Protocol A: Quantitative Synergy Assay (Chou-Talalay Method)

Objective: Determine the Combination Index (CI) using the median-effect equation.

Reagents:

• Cisplatin (dissolved in 0.9% NaCl, store dark).

• 7-Oxo Staurosporine (dissolved in DMSO, stock 1mM).

• MTT or CCK-8 Cell Viability Kit.

• CompuSyn Software (or equivalent R/Python script).

Workflow:

• Seeding: Seed tumor cells (e.g., A549, HeLa) at 3-5 x 10³ cells/well in 96-well plates. Allow attachment (24h).

• Single Agent Curves: Treat with serial dilutions (e.g., 1/2 serial) of Cisplatin alone and 7-Oxo STS alone to establish IC50 for each.

• Combination Treatment: Treat cells using a Constant Ratio design (e.g., equipotent ratio based on IC50s, such as IC50_Cis : IC50_7-OS).

  • Note: Simultaneous treatment is standard, but sequential (Cisplatin

    24h 7-Oxo STS) often yields higher synergy by allowing S-phase damage accumulation before checkpoint abrogation.

• Incubation: Incubate for 48-72 hours.

• Readout: Add MTT reagent, incubate 4h, dissolve formazan, read OD at 570nm.

• Analysis: Calculate Fraction Affected (Fa). Input Fa and Dose into CompuSyn.

  • CI < 0.9: Synergism

  • CI = 0.9-1.1: Additive

  • CI > 1.1: Antagonism

Protocol B: Cell Cycle Analysis (Flow Cytometry)

Objective: Prove that 7-Oxo STS abrogates the Cisplatin-induced G2 arrest.

Workflow:

• Treatment Groups:

  • Control (DMSO)

  • Cisplatin (IC30 dose, 24h)

  • 7-Oxo STS (Low dose, e.g., 10-50 nM, 24h)

  • Combination (Cisplatin 24h, then add 7-Oxo STS for final 24h).

• Harvest: Trypsinize cells, wash in PBS.

• Fixation: Resuspend in 70% ethanol (ice cold) dropwise while vortexing. Fix overnight at -20°C.

• Staining: Wash ethanol. Resuspend in PBS containing Propidium Iodide (50 µg/mL) and RNase A (100 µg/mL) . Incubate 30 min at 37°C.

• Acquisition: Analyze on Flow Cytometer (FL2 channel).

• Expected Result:

  • Cisplatin alone: Accumulation in G2/M (4N DNA content).

  • Combination: Disappearance of G2/M peak and appearance of Sub-G1 peak (Apoptosis/Debris).

Experimental Workflow Diagram

This workflow visualizes the sequential decision-making process for validating this specific drug pair.

Figure 2: Step-by-step experimental workflow for validating 7-Oxo Staurosporine synergy.

References

• Wang, Q., Fan, S., Eastman, A., et al. (1996).[1] UCN-01: A potent abrogator of G2 checkpoint function in cancer cells with disrupted p53.[2][1] Journal of the National Cancer Institute.[3][4][5]

• Chou, T. C. (2010).[3][4][5] Drug combination studies and their synergy quantification using the Chou-Talalay method.[3][4][5][6][7] Cancer Research.[1][3][5]

• Osada, H., et al. (1992). A new inhibitor of protein kinase C, RK-1409 (7-oxostaurosporine).[8] I. Taxonomy and biological activity.[8] The Journal of Antibiotics.

• Eastman, A. (2017). Cell Cycle Checkpoints and Their Impact on Anticancer Therapeutic Strategies. Journal of Cellular Physiology.

• Cayman Chemical. (2023). 7-oxo Staurosporine Product Information & Kinase Selectivity Data.

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A Researcher's Guide to Apoptosis Induction: 7-Oxo Staurosporine in Focus

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In the intricate landscape of cancer research, the ability to reliably induce apoptosis, or programmed cell death, is a cornerstone of therapeutic development and mechanistic studies. The choice of an inducing agent is a critical experimental decision, with profound implications for the outcome and interpretation of results. This guide provides an in-depth comparison of 7-Oxo Staurosporine with other widely used apoptosis inducers, offering a blend of mechanistic insights, experimental data, and practical protocols to inform your research.

The Apoptosis Inducers: A Mechanistic Overview

Understanding how a compound triggers the apoptotic cascade is fundamental to selecting the right tool for the job. Here, we dissect the mechanisms of four key players in apoptosis research.

Staurosporine and its Derivative, 7-Oxo Staurosporine: The Kinase Inhibitors

Staurosporine, an alkaloid originally isolated from Streptomyces staurosporeus, is a potent but non-selective protein kinase inhibitor.[1] Its ability to bind to the ATP-binding site of a vast array of kinases leads to a broad inhibition of phosphorylation-dependent signaling pathways, ultimately pushing the cell towards apoptosis.[2] While a valuable research tool, this lack of selectivity can complicate the interpretation of results.[3]

7-Oxo Staurosporine, a derivative of its more famous predecessor, offers a more refined approach. While still a potent kinase inhibitor, it exhibits a greater selectivity, with a particularly strong inhibitory action against Protein Kinase C (PKC).[3] This increased selectivity can be advantageous in studies where a more targeted inhibition of specific signaling pathways is desired. The induction of apoptosis by staurosporine and its analogs is often associated with the activation of caspase-3 and subsequent cleavage of Poly (ADP-ribose) polymerase (PARP).[4] Interestingly, the apoptotic pathway triggered by staurosporine can vary between cell types; for instance, in some cells, it induces cytochrome c release from the mitochondria, while in others, this step is bypassed.[5]

Etoposide: The DNA Damager

Etoposide is a topoisomerase II inhibitor, a class of chemotherapeutic agents that interfere with DNA replication and repair.[6] It forms a stable ternary complex with DNA and the topoisomerase II enzyme, preventing the re-ligation of double-strand breaks that the enzyme creates to relieve torsional stress during DNA replication.[7][8] The accumulation of these DNA breaks triggers a DNA damage response, leading to cell cycle arrest and, ultimately, the activation of the intrinsic apoptotic pathway.[9] This pathway involves the activation of pro-apoptotic proteins like p53 and the release of cytochrome c from the mitochondria, culminating in caspase activation.[6] Etoposide's mechanism is particularly effective against rapidly dividing cancer cells, which have a greater reliance on topoisomerase II.[8]

TRAIL and TNF-α: The Death Receptor Ligands

Tumor Necrosis Factor (TNF)-related apoptosis-inducing ligand (TRAIL) and TNF-alpha (TNF-α) are cytokines that initiate apoptosis through the extrinsic pathway.[10][11] They bind to specific death receptors on the cell surface—TRAIL binds to DR4 and DR5, while TNF-α binds to TNFR1.[12][13] This binding event triggers receptor trimerization and the recruitment of adaptor proteins, such as FADD (Fas-associated death domain), to form the death-inducing signaling complex (DISC).[14][15] Within the DISC, pro-caspase-8 is cleaved and activated, initiating a caspase cascade that leads to the execution of apoptosis.[16] A key feature of TRAIL is its ability to selectively induce apoptosis in cancer cells while sparing most normal cells, making it an attractive candidate for cancer therapy.[10] TNF-α, while a potent apoptosis inducer, also activates pro-survival pathways, and its apoptotic effects can be cell-type dependent.[13][16]

At a Glance: Comparative Performance of Apoptosis Inducers

The following table summarizes key characteristics and experimental parameters for the discussed apoptosis inducers. These values can vary significantly between different cell lines and experimental conditions.

Inducer	Mechanism of Action	Typical Concentration Range	Incubation Time for Apoptosis Induction	Key Activated Caspases
7-Oxo Staurosporine	Protein Kinase C (PKC) selective inhibitor	10 nM - 1 µM	4 - 24 hours	Caspase-3
Staurosporine	Broad-spectrum protein kinase inhibitor	10 nM - 2 µM[4]	3 - 24 hours[17]	Caspase-3, Caspase-9, Caspase-8[5]
Etoposide	Topoisomerase II inhibitor, causes DNA double-strand breaks	10 µM - 100 µM	12 - 48 hours	Caspase-3, Caspase-8, Caspase-9
TRAIL	Death receptor (DR4/DR5) agonist	10 ng/mL - 1 µg/mL	4 - 24 hours	Caspase-8, Caspase-3, Caspase-6, Caspase-7[12]
TNF-α	Death receptor (TNFR1) agonist	10 ng/mL - 100 ng/mL	6 - 24 hours	Caspase-8, Caspase-3

Visualizing the Pathways: A Diagrammatic Comparison

To better understand the distinct signaling cascades initiated by these inducers, the following diagrams, generated using DOT language, illustrate the key molecular events.

Caption: Staurosporine/7-Oxo Staurosporine Induced Apoptosis Pathway.

Caption: Etoposide Induced Apoptosis Pathway.

Caption: TRAIL/TNF-α Induced Apoptosis Pathway.

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for inducing and measuring apoptosis in cultured cancer cells. Scientist's Note: It is crucial to optimize concentrations and incubation times for each cell line and experimental setup.

Protocol 1: Induction of Apoptosis

• Cell Seeding: Plate cancer cells in appropriate culture vessels and allow them to adhere and reach 70-80% confluency.

• Preparation of Inducer Stock Solutions:

  • 7-Oxo Staurosporine/Staurosporine: Prepare a 1 mM stock solution in DMSO.

  • Etoposide: Prepare a 50 mM stock solution in DMSO.

  • TRAIL/TNF-α: Reconstitute lyophilized powder in sterile water or PBS to a stock concentration of 100 µg/mL.

• Treatment:

  • Dilute the stock solution of the chosen inducer in complete culture medium to the desired final concentration.

  • Remove the old medium from the cells and replace it with the medium containing the apoptosis inducer.

  • Include a vehicle control (e.g., DMSO or PBS) at the same final concentration as the highest concentration of the inducer.

• Incubation: Incubate the cells at 37°C in a humidified CO2 incubator for the desired time period (e.g., 4, 8, 12, or 24 hours).

Protocol 2: Measurement of Apoptosis by Annexin V/Propidium Iodide (PI) Staining

Rationale: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, characteristic of late apoptotic and necrotic cells.

• Cell Harvesting:

  • Collect the culture medium (containing floating apoptotic cells).

  • Wash the adherent cells with PBS and detach them using a gentle cell dissociation reagent (e.g., TrypLE).

  • Combine the detached cells with the collected medium.

• Staining:

  • Centrifuge the cell suspension and resuspend the pellet in 1X Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide to the cell suspension.

  • Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative, PI-negative.

  • Early apoptotic cells: Annexin V-positive, PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive.

Protocol 3: Measurement of Caspase-3/7 Activity

Rationale: The activation of executioner caspases, such as caspase-3 and -7, is a hallmark of apoptosis. This assay utilizes a luminogenic substrate that is cleaved by active caspase-3/7, producing a luminescent signal proportional to enzyme activity.

• Assay Preparation:

  • Prepare a working solution of the Caspase-Glo® 3/7 reagent.

  • Allow the reagent to equilibrate to room temperature.

• Cell Lysis and Signal Generation:

  • Add the Caspase-Glo® 3/7 reagent directly to the cells in their culture wells.

  • Mix gently by orbital shaking.

  • Incubate at room temperature for 1-2 hours to allow for cell lysis and signal generation.

• Luminescence Measurement:

  • Measure the luminescence using a plate-reading luminometer.

  • The luminescent signal is proportional to the amount of active caspase-3/7.

Choosing the Right Inducer for Your Research

The selection of an apoptosis inducer should be guided by the specific research question:

• For broad-spectrum apoptosis induction and as a positive control: Staurosporine is a reliable choice, though its lack of specificity should be considered.[1]

• For studies focusing on PKC-mediated signaling in apoptosis: 7-Oxo Staurosporine offers a more targeted approach.

• To model DNA damage-induced apoptosis, relevant to many cancer therapies: Etoposide is the standard agent.[18]

• For investigating the extrinsic apoptotic pathway or exploring therapies with potential cancer cell selectivity: TRAIL is an excellent candidate.[19] TNF-α can also be used, but its pleiotropic effects must be taken into account.[20]

By carefully considering the mechanisms of action and leveraging the provided protocols, researchers can confidently select and utilize the most appropriate apoptosis inducer to advance their cancer research endeavors.

References

• Kabir, J., Lobo, M., & Zachary, I. (2002). Staurosporine induces endothelial cell apoptosis via focal adhesion kinase dephosphorylation and focal adhesion disassembly independent of focal adhesion kinase proteolysis. Biochemical Journal, 367(Pt 1), 145–155. [Link]

• Koh, J. Y., Gwag, B. J., Lobner, D., & Choi, D. W. (1995). Staurosporine-induced neuronal apoptosis. Neuroscience, 68(4), 997-1005. [Link]

• Le-Guen, M., Penna, A., Le-Guellec, D., & Gaboriau, F. (2005). Mechanisms of staurosporine induced apoptosis in a human corneal endothelial cell line. British Journal of Ophthalmology, 89(12), 1643–1648. [Link]

• Science.gov. (n.d.). staurosporine induced apoptosis: Topics by Science.gov. [Link]

• Al-Sanea, M. M., & Al-Dossary, M. S. (2023). The Role of TRAIL in Apoptosis and Immunosurveillance in Cancer. Molecules, 28(10), 4099. [Link]

• Holland, E. (2022). Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand Signaling Pathways. International Journal of Molecular Sciences, 23(23), 15159. [Link]

• Creative Diagnostics. (n.d.). TNF-α Signaling Pathway. [Link]

• He, L., et al. (2001). Staurosporine-induced apoptosis and hydrogen peroxide-induced necrosis in two human breast cell lines. British Journal of Cancer, 84(11), 1518–1524. [Link]

• Wikipedia. (2024, January 26). Etoposide. [Link]

• Aggarwal, B. B. (2000). TNF-induced signaling in apoptosis. Cell Death and Differentiation, 7(11), 1043–1045. [Link]

• Pommier, Y., et al. (2010). Molecular mechanisms of etoposide. Seminars in Oncology, 37(5), e1–e12. [Link]

• Jones, B. E., et al. (2002). Mechanism of staurosporine-induced apoptosis in murine hepatocytes. American Journal of Physiology-Gastrointestinal and Liver Physiology, 282(6), G1033-G1043. [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Etoposide?. [Link]

• Wikipedia. (2023, November 13). TRAIL. [Link]

• Le Guen, M., et al. (2005). Mechanisms of staurosporine induced apoptosis in a human corneal endothelial cell line. British Journal of Ophthalmology, 89(12), 1643-1648. [Link]

• Shoshan-Barmatz, V., et al. (2025). Etoposide-induced cancer cell death: roles of mitochondrial VDAC1 and calpain, and resistance mechanisms. Cell Death & Disease, 16(2), 100. [Link]

• Hashemi, E., et al. (2022). Harnessing TRAIL-Induced Apoptosis Pathway for Cancer Immunotherapy and Associated Challenges. Cancers, 14(15), 3746. [Link]

• YouTube. (2017, August 10). Mechanism of Extrinsic Pathway of Apoptosis | TNF Path. [Link]

• ResearchGate. (n.d.). 0.5 uM etoposide induces caspase-independent apoptosis. (A) Fraction of.... [Link]

• MacFarlane, M., et al. (1999). Signaling Events Triggered by Tumor Necrosis Factor-related Apoptosis-inducing Ligand (TRAIL): Caspase-8 Is Required for TRAIL-induced Apoptosis. Cancer Research, 59(21), 5486-5492. [Link]

• YouTube. (2023, December 31). TNF-α Signaling || 4K Animation. [Link]

• Tan, X., et al. (2005). Tumor Necrosis Factor Alpha-Induced Apoptosis Requires p73 and c-ABL Activation Downstream of RB Degradation. Molecular and Cellular Biology, 25(16), 7083–7094. [Link]

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Validating Caspase-9 as the Driver of 7-Oxo Staurosporine-Induced Apoptosis

A Comparative Methodological Guide for Drug Development

Executive Summary: The Validation Challenge

7-Oxo Staurosporine (7-OS), a derivative of the broad-spectrum kinase inhibitor Staurosporine (STS), is a potent inducer of apoptosis. Unlike its parent compound, which acts as a "sledgehammer" inhibiting a vast array of kinases, 7-OS exhibits a distinct selectivity profile (often targeting PKC and specific pathways), making it a refined tool for studying the intrinsic (mitochondrial) apoptotic pathway .

However, observing cell death is not enough. To claim mechanism-of-action (MoA) specificity, you must validate that cell death is strictly dependent on Caspase-9 , the initiator caspase of the intrinsic pathway, rather than the extrinsic (Caspase-8) or necroptotic pathways.

This guide compares the three primary validation strategies—Chemical Inhibition , Genetic Ablation , and Biochemical Activity Quantification —to help you design a self-validating experimental system.

Mechanistic Pathway & Visualization

Before validating, we must map the expected signaling cascade. 7-OS triggers mitochondrial outer membrane permeabilization (MOMP), releasing Cytochrome c. This recruits Apaf-1 and Pro-Caspase-9 to form the Apoptosome , activating Caspase-9, which then cleaves executioner Caspase-3.

Figure 1: The Intrinsic Apoptosis Signaling Axis

Caption: 7-Oxo Staurosporine induces intrinsic apoptosis via the mitochondrial pathway. Z-LEHD-FMK specifically targets the active Caspase-9 node.[1]

Comparative Analysis of Validation Strategies

To rigorously validate Caspase-9's role, rely on a "Triangulation Approach" combining at least two of the following methods.

Table 1: Performance Comparison of Validation Methods

Feature	Method A: Chemical Inhibition (Z-LEHD-FMK)	Method B: Fluorometric Activity Assay	Method C: Genetic Ablation (CRISPR/siRNA)
Principle	Irreversible binding to catalytic site	Cleavage of fluorogenic substrate (LEHD-AFC)	Removal of protein expression
Specificity	Moderate: Can inhibit Caspase-8/3 at high conc. (>50µM)	Moderate: LEHD peptide can be cleaved by other proteases	High: Gold standard for specificity
Sensitivity	Low (Indirect measurement via cell survival)	High: Detects fmol levels of activity	N/A (Binary presence/absence)
Time to Result	Fast (24-48 hours)	Fast (2-4 hours post-lysis)	Slow (Weeks for stable lines)
Throughput	High (96-well plate viable)	High (96/384-well plate)	Low
Cost	Low	Medium	High
Verdict	Best for Screening: Quick confirmation of pathway dependence.	Best for Quantification: Measuring the magnitude of induction.	Best for Proof: Definitive mechanistic claim.

Detailed Experimental Protocols

Protocol A: Chemical Validation (Inhibition Rescue)

Objective: Determine if blocking Caspase-9 rescues cells from 7-OS induced death.

Materials:

• 7-Oxo Staurosporine (Stock: 1 mM in DMSO)

• Z-LEHD-FMK (Caspase-9 Inhibitor) (Stock: 20 mM in DMSO)

• Cell Viability Reagent (e.g., CCK-8 or MTT)

Workflow:

• Seeding: Seed cells (e.g., HeLa, Jurkat) at

  cells/well in a 96-well plate. Incubate overnight.

• Pre-treatment: Replace media. Add Z-LEHD-FMK (Final conc: 20 µM) to "Inhibitor" wells. Add DMSO vehicle to "Control" wells. Incubate for 1 hour at 37°C.

  • Expert Insight: Pre-incubation is critical. Adding inhibitor simultaneously with 7-OS often fails because the apoptotic cascade initiates faster than the inhibitor can permeate and bind.

• Induction: Add 7-Oxo Staurosporine (Dose titration: 100 nM – 1 µM).

• Incubation: Incubate for 24 hours.

• Readout: Add CCK-8 reagent (10 µL/well). Incubate 1-4 hours. Measure Absorbance at 450 nm.

Validation Criteria:

• If Caspase-9 is the driver, Z-LEHD-FMK treated cells must show significantly higher viability (>30-50% rescue) compared to 7-OS only cells.

Protocol B: Fluorometric Caspase-9 Activity Quantification

Objective: Quantify the enzymatic activity of Caspase-9 directly.

Materials:

• Lysis Buffer (Cell Signaling Technology or equivalent)

• Reaction Buffer (containing DTT)

• Substrate: Ac-LEHD-AFC (Excitation: 400nm, Emission: 505nm)

Workflow:

• Treatment: Treat

  cells with 7-OS (e.g., 500 nM) for 6, 12, and 24 hours .

  • Expert Insight: Caspase-9 is an initiator.[1][2][3][4][5] Its activity peaks early (often 6-12h). Measuring only at 24h (late apoptosis) might miss the peak flux.

• Lysis: Harvest cells, wash with PBS, and resuspend in 50 µL chilled Lysis Buffer. Incubate on ice for 10 min. Centrifuge (10,000 x g, 1 min) to pellet debris.

• Assay Setup:

  • Transfer 50 µL supernatant to a black 96-well plate.

  • Add 50 µL 2X Reaction Buffer (with 10 mM DTT added fresh).

  • Add 5 µL Ac-LEHD-AFC (50 µM final).

• Kinetic Read: Incubate at 37°C. Measure fluorescence (Ex 400 / Em 505) every 10 mins for 2 hours.

Data Calculation:

• Calculate

  (slope) for the linear portion of the curve.

• Fold Increase = (Slope of Treated) / (Slope of Untreated).

Data Interpretation & Troubleshooting

Expected Results Matrix

Condition	Caspase-9 Activity (RFU)	Western Blot (Cleaved Casp-9)	Cell Viability
Control (DMSO)	Low (Baseline)	Absent (47 kDa Pro-form only)	100%
7-OS (500 nM)	High (5-10x)	Present (37/35 kDa fragments)	< 40%
7-OS + Z-LEHD-FMK	Low/Medium*	Present**	> 70% (Rescued)

*Note: Activity assays measure catalytic function. Z-LEHD-FMK binds the active site, so the assay (which adds fresh substrate) should show reduced activity if the inhibitor is carried over or irreversible binding occurred in culture. **Note: Western blot detects protein fragments. Z-LEHD-FMK inhibits activity , not necessarily the upstream processing of Pro-Caspase-9 by the apoptosome, though it often prevents autocatalytic amplification.

Common Pitfalls

• "My Inhibitor didn't work."

  • Cause: Concentration too low or added too late.

  • Fix: Increase Z-LEHD-FMK to 50 µM or extend pre-incubation to 2 hours. Ensure 7-OS concentration isn't causing overwhelming necrosis (which is caspase-independent).

• "High Background in Activity Assay."

  • Cause: Old DTT in reaction buffer.

  • Fix: Always add fresh DTT (reducing agent) to the reaction buffer immediately before use. Caspase active sites rely on cysteine thiols; oxidation kills activity.

References

• Belmokhtar, C. A., et al. (2001). "Staurosporine induces apoptosis through both caspase-dependent and caspase-independent mechanisms."[6] Oncogene.

• Slee, E. A., et al. (1999). "Ordering the cytochrome c-initiated caspase cascade: hierarchy of caspases-9, -3, and -7." The Journal of Cell Biology.

• McIlwain, D. R., et al. (2013). "Caspase functions in cell death and disease."[2][5][7][8] Cold Spring Harbor Perspectives in Biology.

• R&D Systems. "Caspase-9 Inhibitor Z-LEHD-FMK Product Information."

• Stepczynska, A., et al. (2001). "Staurosporine induces apoptosis in pancreatic carcinoma cells via the intrinsic signaling pathway."[9] Journal of Cancer Research and Clinical Oncology.

Sources

• 1. apexbt.com [apexbt.com]
• 2. researchgate.net [researchgate.net]
• 3. rndsystems.com [rndsystems.com]
• 4. Comparison of activated caspase detection methods in the gentamicin-treated chick cochlea - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Caspase-9: structure, mechanisms and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Staurosporine induces apoptosis through both caspase-dependent and caspase-independent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. resources.rndsystems.com [resources.rndsystems.com]
• 8. Frontiers | Caspase-9: A Multimodal Therapeutic Target With Diverse Cellular Expression in Human Disease [frontiersin.org]
• 9. Staurosporine induces apoptosis in pancreatic carcinoma cells PaTu 8988t and Panc-1 via the intrinsic signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 7-Oxo Staurosporine

As a potent, cell-permeable inhibitor of protein kinases, 7-Oxo Staurosporine is a valuable tool in signal transduction research and drug development.[1][2] Its biological activity, which includes inducing G2/M phase cell cycle arrest, also classifies it as a cytotoxic compound that demands meticulous handling and disposal to ensure personnel safety and environmental protection.[1] This guide provides a comprehensive, step-by-step framework for the proper disposal of 7-Oxo Staurosporine, grounded in established safety protocols and an understanding of the compound's inherent risks.

The core principle behind these procedures is containment and isolation. Due to the compound's cytotoxic and potentially mutagenic properties, the primary goal is to prevent its release into the laboratory environment and municipal waste streams.[3] All waste must be treated as hazardous chemical waste and handled in accordance with local, state, and federal regulations.[4]

Hazard Assessment and Engineering Controls

Before handling 7-Oxo Staurosporine, a thorough risk assessment is paramount. The compound is typically supplied as a solid powder or pre-dissolved in a solvent like DMSO. Both forms present distinct exposure risks.

• Solid Form: The primary risk is the inhalation of aerosolized dust particles.[4][5]

• Solution Form (e.g., in DMSO): The risk involves skin contact and absorption. DMSO is readily absorbed through the skin and can carry dissolved chemicals, like 7-Oxo Staurosporine, into the body.[6]

Causality of Controls: To mitigate these risks, all handling and preparation of waste should be performed within a certified chemical fume hood.[5] The fume hood provides critical containment, preventing the release of aerosols and vapors into the laboratory workspace. The laboratory must also be equipped with an eyewash station and a safety shower for immediate emergency use.[7]

Personal Protective Equipment (PPE): The Last Line of Defense

Proper PPE is mandatory to prevent accidental exposure. The selection of PPE is directly dictated by the hazards identified in the risk assessment.

PPE Item	Specification	Rationale for Use
Gloves	Nitrile, double-gloved	Provides a robust barrier against both the solid compound and solvent solutions. Double-gloving allows for safe removal of the contaminated outer layer.
Eye/Face Protection	ANSI Z87.1-rated safety goggles or a face shield	Protects against splashes of solutions and accidental contact with solid particles.[7]
Lab Coat/Gown	Disposable, solid-front gown with tight-fitting cuffs	Prevents contamination of personal clothing and skin. Disposable gowns eliminate the need for laundering potentially contaminated apparel.[8]
Respiratory Protection	NIOSH-approved respirator (e.g., N95)	Required when handling the solid powder outside of a fume hood or during spill cleanup to prevent inhalation of fine particles.[7]

This table summarizes the essential PPE for handling 7-Oxo Staurosporine waste.

Waste Segregation and Containment Protocol

Proper segregation at the point of generation is the most critical step in the disposal process. Mixing hazardous waste with non-hazardous waste is a common and costly compliance error. All waste streams must be clearly labeled as "Hazardous Waste" and "Cytotoxic Waste."[9]

Step 1: Identify Waste Streams

You will generate several types of waste when working with 7-Oxo Staurosporine:

• Unused Solid Compound: Expired or unneeded pure 7-Oxo Staurosporine.

• Contaminated Labware (Sharps): Needles, syringes, glass Pasteur pipettes, or broken glass contaminated with the compound.

• Contaminated Labware (Non-Sharps): Pipette tips, microcentrifuge tubes, flasks, and any other plastic or glassware that has come into direct contact with the compound.

• Liquid Waste: Solutions containing 7-Oxo Staurosporine (e.g., in DMSO or cell culture media).

• Contaminated PPE: Gloves, disposable gowns, and any other protective equipment worn during handling.

Step 2: Utilize Correct Waste Containers

• Unused Solid Compound: Keep in the original, tightly sealed manufacturer's container. Place this container inside a larger, labeled, leak-proof hazardous waste container.[10]

• Contaminated Sharps: Immediately place in a designated, puncture-proof, and leak-proof sharps container clearly labeled for cytotoxic sharps waste.[9]

• Contaminated Non-Sharps: Collect in a dedicated, leak-proof hazardous waste container lined with a heavy-duty plastic bag (e.g., a 4 mm polyethylene bag).[9]

• Liquid Waste: Collect in a designated, leak-proof, and shatter-resistant container (e.g., a plastic-coated glass or high-density polyethylene bottle) that is compatible with the solvent used. The container must be clearly labeled with the chemical constituents, including 7-Oxo Staurosporine and any solvents. Never fill liquid waste containers beyond 80% capacity to allow for vapor expansion.

• Contaminated PPE: Place in a designated hazardous waste bag immediately after use.[8]

Step 3: Labeling and Storage

All waste containers must be kept closed when not in use and stored in a designated, secure satellite accumulation area within the laboratory. The label must clearly state "Hazardous Waste," identify the contents (e.g., "7-Oxo Staurosporine Waste"), and list the associated hazards (e.g., "Cytotoxic," "Toxic").

Spill Management Protocol

Accidental spills must be managed immediately and safely.[11]

• Alert Personnel: Notify all personnel in the immediate area of the spill.

• Evacuate (If Necessary): For large spills or if the powder becomes airborne, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

• Don Appropriate PPE: Before cleaning, don the full set of PPE listed in the table above, including respiratory protection for solid spills.

• Contain the Spill:

  • For Solids: Gently cover the spill with absorbent pads or sand to prevent the powder from becoming airborne. Do not dry sweep.[5]

  • For Liquids: Cover the spill with an appropriate absorbent material (e.g., chemical absorbent pads or vermiculite), starting from the outside and working inward.

• Clean the Area: Carefully collect the absorbent material and contaminated debris using scoops or forceps and place it into a designated hazardous waste container.

• Decontaminate: Clean the spill area with a suitable detergent and water, followed by a rinse. All cleaning materials must also be disposed of as hazardous waste.

• Report: Report the incident to your laboratory supervisor and EHS department, as required by institutional policy.

Final Disposal Pathway: A Self-Validating System

The ultimate disposal of 7-Oxo Staurosporine waste must be handled by a licensed hazardous waste disposal company.[5][7] In-lab chemical deactivation is not recommended as there are no universally validated protocols for neutralizing its cytotoxic activity, and incomplete reactions could create other hazardous byproducts.

The only authoritative and self-validating disposal system is through high-temperature incineration by a certified waste management facility.[8] This method ensures the complete destruction of the cytotoxic compound, preventing its release into the environment.

The workflow for this process is illustrated below. Following this structured path ensures that all waste is handled, segregated, and stored in a compliant manner, ready for collection by EHS or a certified contractor.

Caption: Decision workflow for segregating and disposing of 7-Oxo Staurosporine waste.

By adhering to this comprehensive guide, researchers can confidently manage 7-Oxo Staurosporine waste, ensuring a safe laboratory environment and maintaining strict regulatory compliance.

References

• Occupational Safety and Health Administration (OSHA). Controlling Occupational Exposure to Hazardous Drugs. Retrieved from [Link]

• Carl ROTH. Safety Data Sheet: Staurosporine. Retrieved from [Link]

• Health and Safety Executive (HSE). Safe handling of cytotoxic drugs in the workplace. Retrieved from [Link]

• Daniels Health. (2021, November 24). Cytotoxic Waste Disposal Guidelines. Retrieved from [Link]

• eviQ. 188-Safe handling and waste management of hazardous drugs. Retrieved from [Link]

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• 2. agscientific.com [agscientific.com]
• 3. carlroth.com [carlroth.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. documents.tocris.com [documents.tocris.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 9. danielshealth.ca [danielshealth.ca]
• 10. 188-Safe handling and waste management of hazardous drugs | eviQ [eviq.org.au]
• 11. hse.gov.uk [hse.gov.uk]